molecular formula C11H23NO B13235775 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol

2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol

Cat. No.: B13235775
M. Wt: 185.31 g/mol
InChI Key: YDMATXJNUNPJNH-UHFFFAOYSA-N
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Description

2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol is a useful research compound. Its molecular formula is C11H23NO and its molecular weight is 185.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

 C11H23NO

Molecular Weight

 185.31 g/mol

IUPAC Name

 2-[(4-propan-2-ylcyclohexyl)amino]ethanol

InChI

 InChI=1S/C11H23NO/c1-9(2)10-3-5-11(6-4-10)12-7-8-13/h9-13H,3-8H2,1-2H3

InChI Key

 YDMATXJNUNPJNH-UHFFFAOYSA-N

Canonical SMILES

 CC(C)C1CCC(CC1)NCCO

Origin of Product

 United States
Foundational & Exploratory

Molecular Topography and Synthetic Methodologies of 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern medicinal chemistry and drug development, the rational design of pharmacophores relies heavily on versatile, sterically tunable building blocks. 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol (commonly referred to as 2-((4-isopropylcyclohexyl)amino)ethanol) is a highly specialized secondary amine scaffold.

Characterized by a lipophilic 4-isopropylcyclohexyl "head" and a hydrophilic ethanolamine "tail," this molecule serves as a critical amphiphilic intermediate. It is frequently utilized to modulate the lipophilicity (logP), metabolic stability, and basicity (pKa) of active pharmaceutical ingredients (APIs), particularly in the development of receptor modulators and CNS-active compounds [1]. This whitepaper provides an in-depth technical analysis of its structural properties, pharmacophoric utility, and a self-validating synthetic workflow.

Structural and Physicochemical Profiling

The structural complexity of 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol arises from the 1,4-disubstitution on the cyclohexane ring, which introduces geometric isomerism. The molecule exists as a mixture of cis and trans diastereomers.

In the trans configuration, both the bulky isopropyl group and the ethanolamine moiety can adopt a thermodynamically favored diequatorial conformation , minimizing 1,3-diaxial steric strain. Conversely, the cis isomer is forced into an axial-equatorial conformation, altering the 3D vector of the amine and significantly impacting how the downstream drug candidate interacts with target receptor pockets.

Quantitative Physicochemical Data

Table 1: Calculated and structural properties of 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol.

PropertyValue / Description
IUPAC Name 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol
Molecular Formula C₁₁H₂₃NO
Molecular Weight 185.31 g/mol
Topological Polar Surface Area (TPSA) 32.3 Ų
Hydrogen Bond Donors 2 (Secondary Amine -NH, Hydroxyl -OH)
Hydrogen Bond Acceptors 2 (Nitrogen, Oxygen)
Estimated pKa (Amine) ~9.5 (Protonated at physiological pH 7.4)
Stereoisomerism Cis and Trans diastereomers (1,4-disubstitution)

Pharmacophoric Utility in Drug Development

When integrated into a larger drug molecule, every moiety of 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol serves a distinct, causal purpose in target binding and pharmacokinetics.

SAR Core 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol P1 Isopropyl Group (Lipophilic Bulk, logP Modulator) Core->P1 Hydrophobic Interactions P2 Cyclohexane Ring (Rigid 3D Conformational Scaffold) Core->P2 Structural Vector P3 Secondary Amine (pKa ~9.5, Salt Formation / H-Bonding) Core->P3 Ionic Anchoring P4 Ethanol Moiety (Aqueous Solubility, H-Bond Donor/Acceptor) Core->P4 Solvation & Affinity

Caption: Pharmacophoric logic map detailing the structural utility of each molecular moiety.

  • The Isopropyl Group: Acts as a lipophilic anchor. By filling deep hydrophobic pockets in targets like G-Protein Coupled Receptors (GPCRs), it enhances binding affinity. Furthermore, the steric bulk at the 4-position protects the cyclohexane ring from rapid cytochrome P450-mediated oxidation.

  • The Ethanolamine Tail: Balances the high lipophilicity of the cyclohexane-isopropyl system. The hydroxyl group acts as a critical hydrogen bond donor/acceptor, improving aqueous solubility and facilitating formulation into stable salts (e.g., hydrochlorides or mesylates).

Synthetic Methodology: The Reductive Amination Workflow

The most robust and scalable method for synthesizing this compound is the direct reductive amination of 4-isopropylcyclohexanone with ethanolamine [1][2].

Causality of Reagent Selection: Sodium triacetoxyborohydride (STAB, NaBH(OAc)₃) is selected over standard sodium borohydride (NaBH₄). STAB is a mild reducing agent that specifically reduces the electrophilic iminium ion intermediate without prematurely reducing the starting ketone into 4-isopropylcyclohexanol. The addition of glacial acetic acid catalyzes the reaction by protonating the hemiaminal intermediate, driving the loss of water to form the iminium species [2].

Synthesis A 4-Isopropylcyclohexanone R1 Condensation (AcOH, DCE) A->R1 B Ethanolamine B->R1 C Iminium Ion Intermediate R2 Reduction (STAB) C->R2 E 2-{[4-(Propan-2-yl)cyclohexyl] amino}ethan-1-ol R1->C - H₂O R2->E Hydride Transfer

Caption: Synthetic workflow for 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol via reductive amination.

Self-Validating Experimental Protocol

To ensure scientific integrity and reproducibility, the following step-by-step protocol incorporates built-in validation checkpoints.

Step 1: Iminium Ion Condensation

  • Procedure: In an oven-dried flask under inert N₂ atmosphere, dissolve 4-isopropylcyclohexanone (1.0 eq) and ethanolamine (1.05 eq) in anhydrous 1,2-dichloroethane (DCE, 0.2 M). Add glacial acetic acid (1.0 eq) dropwise at room temperature. Stir for 60 minutes.

  • Causality: The slight excess of ethanolamine drives the equilibrium forward. Acetic acid lowers the activation energy for dehydration.

  • Self-Validation Checkpoint: Remove a 10 µL aliquot, dilute in CDCl₃, and perform a rapid ¹H-NMR or FT-IR. Pass Criteria: Disappearance of the ketone C=O stretch at ~1715 cm⁻¹ and emergence of a C=N stretch at ~1660 cm⁻¹. Do not proceed to reduction until ketone consumption is confirmed.

Step 2: Hydride Reduction

  • Procedure: Cool the reaction mixture to 0 °C using an ice bath. Add Sodium Triacetoxyborohydride (STAB, 1.5 eq) portion-wise over 15 minutes to control the exothermic hydride transfer. Remove the ice bath and allow the reaction to stir at room temperature for 12–16 hours.

  • Self-Validation Checkpoint: Analyze the reaction via LC-MS. Pass Criteria: The mass spectrum must show the dominant [M+H]⁺ peak at m/z 186.3, confirming the formation of the secondary amine.

Step 3: Quench and Free-Basing Workup

  • Procedure: Quench the reaction slowly with saturated aqueous NaHCO₃ until gas evolution (CO₂) ceases. Extract the aqueous layer three times with Dichloromethane (DCM). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Causality: The NaHCO₃ neutralizes the acetic acid and residual STAB. Crucially, it converts the product from an acetate salt into its freebase form, allowing it to partition into the organic DCM layer.

  • Self-Validation Checkpoint: Test the aqueous layer with pH paper prior to extraction. Pass Criteria: The pH must be > 8. If the pH is acidic, the amine remains protonated in the aqueous layer, leading to catastrophic yield loss.

Step 4: Diastereomeric Separation and Characterization

  • Procedure: The crude product is a mixture of cis and trans isomers. Purify via flash column chromatography using a gradient of DCM and Methanol with 1% aqueous NH₄OH (e.g., 95:5:1 DCM:MeOH:NH₄OH) to separate the diastereomers.

  • Self-Validation Checkpoint: Validate the isolated fractions using 2D-NOESY NMR. Pass Criteria: The trans isomer (diequatorial) will show distinct spatial cross-peaks compared to the cis isomer (axial-equatorial). The proton alpha to the amine will exhibit a broad multiplet in the trans isomer due to axial-axial coupling, whereas the cis isomer will display a narrower signal.

References

  • Zaverko, E., et al. (2020). Discovery and Structure–Activity Relationships of Nociceptin Receptor Partial Agonists That Afford Symptom Ablation in Parkinson’s Disease Models. Journal of Medicinal Chemistry, 63(5), 2216–2240. ACS Publications. URL: [Link]

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. ACS Publications. URL: [Link]

NMR spectral data and analysis for 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the NMR Spectral Analysis of 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol

Abstract

This technical guide provides a comprehensive analysis of the Nuclear Magnetic Resonance (NMR) spectral data for 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol. Designed for researchers, scientists, and professionals in drug development, this document outlines the fundamental principles and practical methodologies for the complete structural elucidation of this molecule using one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC) NMR techniques. We delve into the causality behind experimental choices, from sample preparation to spectral interpretation, with a focus on predicting and analyzing chemical shifts, coupling constants, and signal multiplicities. The critical influence of the stereochemistry of the 4-substituted cyclohexane ring on the NMR spectrum is also thoroughly examined. All technical claims are supported by authoritative sources to ensure scientific integrity.

Introduction

2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol is a bifunctional organic molecule featuring a bulky lipophilic 4-(propan-2-yl)cyclohexyl group and a polar amino-alcohol side chain. Its structure presents several interesting challenges for NMR analysis, including the presence of multiple chiral centers and the potential for cis-trans isomerism in the cyclohexane ring.[1][2] Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the unambiguous determination of its three-dimensional structure in solution.[3][4] A complete analysis of the ¹H and ¹³C NMR spectra, complemented by 2D correlation experiments, allows for the precise assignment of every proton and carbon atom, confirmation of connectivity, and determination of the relative stereochemistry.

This guide serves as a senior-level walkthrough of the entire analytical process, from sample preparation to the detailed interpretation of complex spectral features.

Experimental Protocols for NMR Data Acquisition

The quality of NMR data is fundamentally dependent on meticulous sample preparation and appropriate instrument parameter selection.

Sample Preparation: A Self-Validating Protocol

A robust protocol ensures reproducibility and high-quality spectra. The following steps are critical for preparing a homogeneous, contaminant-free sample.

Methodology:

  • Analyte Quantity: For a standard 5 mm NMR tube, weigh 5-25 mg of 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol for ¹H NMR spectroscopy.[5][6] For ¹³C NMR, a more concentrated sample of 50-100 mg is recommended due to the low natural abundance of the ¹³C isotope.[5][7]

  • Solvent Selection: Choose a deuterated solvent in which the analyte is fully soluble. Chloroform-d (CDCl₃) is a common first choice for non-polar to moderately polar organic molecules. If solubility is an issue, DMSO-d₆ or Methanol-d₄ can be considered. The choice of solvent will affect the chemical shifts of exchangeable protons (-OH, -NH).[6]

  • Dissolution & Transfer: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a small, clean vial.[8] This allows for gentle vortexing or warming to ensure complete dissolution. Once a clear, homogeneous solution is obtained, filter it through a small plug of glass wool in a Pasteur pipette directly into a clean, unscratched 5 mm NMR tube to remove any particulate matter.[6][8]

  • Internal Standard: For precise chemical shift referencing, Tetramethylsilane (TMS) is commonly used and is often included in commercially available deuterated solvents. Its signal is defined as 0.00 ppm.[9]

  • Tube Capping & Labeling: Securely cap the NMR tube to prevent solvent evaporation and contamination. Label the tube clearly on the upper part, avoiding tape or stickers that can interfere with the spectrometer's spinner.[7][10]

NMR Instrument and Parameters

Data should be acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve better signal dispersion and simplify spectral analysis.

Typical Acquisition Parameters:

  • ¹H NMR: 16-32 scans, relaxation delay of 1-2 seconds.

  • ¹³C NMR: 1024 or more scans, relaxation delay of 2-5 seconds, with proton decoupling.

  • COSY (Correlation Spectroscopy): 2-4 scans per increment, 256 increments.

  • HSQC (Heteronuclear Single Quantum Coherence): 4-8 scans per increment, 256 increments.

Structural Elucidation and Spectral Analysis

The core of the analysis involves a systematic interpretation of the NMR data, beginning with the molecule's inherent structural complexities.

Molecular Structure and Isomerism

The 4-substituted cyclohexane ring can exist as two diastereomers: cis and trans.[1] In the trans isomer, both the propan-2-yl group and the aminoethanol substituent are in equatorial positions in the more stable chair conformation, minimizing steric hindrance. In the cis isomer, one substituent would be axial and the other equatorial. The thermodynamic preference is strongly for the trans isomer.[11][12] The NMR spectrum will reflect the dominant isomer. The distinction between axial and equatorial protons is a key feature of cyclohexyl systems, with axial protons typically appearing at a higher field (lower ppm) than their equatorial counterparts.[13]

Caption: Molecular structure of 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol with atom numbering.

Predicted ¹H NMR Spectrum Analysis

The ¹H NMR spectrum can be dissected into three main regions corresponding to the molecular fragments.

  • Ethanolamine Moiety (-NH-CH₂-CH₂-OH):

    • -CH₂-O (H9): These protons are adjacent to an electronegative oxygen atom and are expected to resonate downfield, typically in the range of δ 3.5-4.0 ppm .[14] The signal will likely be a triplet due to coupling with the adjacent -CH₂-N protons.

    • -CH₂-N (H8): These protons, being adjacent to a nitrogen atom, will appear upfield relative to the H9 protons, likely around δ 2.7-3.2 ppm .[9] This signal should also be a triplet, coupling with the H9 protons.

    • -OH and -NH Protons: These signals are often broad and their chemical shifts are highly dependent on solvent, concentration, and temperature.[15] They can range from δ 1-5 ppm .[16] In CDCl₃, they may appear as broad singlets. If D₂O is added, these signals will disappear due to proton-deuterium exchange, which is a useful method for their identification.

  • Propan-2-yl (Isopropyl) Group (-CH(CH₃)₂):

    • -CH (H7): This single methine proton will appear as a multiplet (septet) due to coupling with the six protons of the two methyl groups. Its chemical shift will be in the alkane region, around δ 1.5-1.8 ppm .[17]

    • -CH₃ (H10, H11): The six protons of the two equivalent methyl groups will produce a single, strong signal appearing as a doublet due to coupling with the methine proton (H7). This signal is expected in the upfield region, around δ 0.8-1.0 ppm .[17]

  • Cyclohexyl Ring:

    • -CH-N (H1): The methine proton on the carbon attached to the nitrogen will be the most downfield of the ring protons due to the electronegativity of the nitrogen atom, expected around δ 2.5-3.0 ppm .[18][19] Its multiplicity will be complex due to coupling with adjacent axial and equatorial protons.

    • -CH- (H4): The methine proton on the carbon bearing the isopropyl group will be found in the range of δ 1.2-1.6 ppm .

    • -CH₂- Protons (H2, H3, H5, H6): The remaining eight protons of the cyclohexane ring will produce a complex, overlapping series of multiplets in the range of δ 1.0-2.0 ppm .[13] The axial and equatorial protons are chemically non-equivalent and will have different chemical shifts and coupling constants, leading to significant signal overlap in this region.

Predicted ¹³C NMR Spectrum Analysis

The proton-decoupled ¹³C NMR spectrum will show distinct signals for each chemically unique carbon atom.

  • Ethanolamine Moiety:

    • C9 (-CH₂-O): The carbon attached to oxygen will be the most downfield in this group, expected around δ 60-65 ppm .[20]

    • C8 (-CH₂-N): The carbon attached to nitrogen will appear upfield of C9, likely in the δ 45-55 ppm range.[21]

  • Cyclohexyl Ring:

    • C1 (-CH-N): The carbon bonded to the nitrogen atom will be the most downfield of the ring carbons, predicted to be around δ 50-60 ppm .[19][21]

    • C4 (-CH-): The carbon bearing the isopropyl group is expected around δ 40-45 ppm .

    • C2, C3, C5, C6 (-CH₂-): The remaining methylene carbons of the ring will appear in the range of δ 25-35 ppm .[18][19] Due to symmetry in the trans isomer, C2 and C6 should be equivalent, as should C3 and C5.

  • Propan-2-yl Group:

    • C7 (-CH-): The methine carbon is expected around δ 30-35 ppm .[22]

    • C10, C11 (-CH₃): The two equivalent methyl carbons will give a single signal in the upfield region, typically around δ 20-25 ppm .[20][23]

2D NMR Correlation Analysis

2D NMR experiments are essential to confirm the assignments made from the 1D spectra.[24]

  • ¹H-¹H COSY: This experiment reveals proton-proton coupling relationships, which confirms connectivity.[25] Key expected correlations include:

    • A cross-peak between the -CH₂-O (H9) and -CH₂-N (H8) signals of the ethanolamine chain.

    • A cross-peak between the isopropyl -CH (H7) and -CH₃ (H10, H11) signals.

    • Correlations between the -CH-N (H1) proton and its neighbors on the cyclohexane ring (H2, H6).

    • A network of correlations among the complex multiplets of the cyclohexane ring protons.

Caption: Predicted ¹H-¹H COSY correlations for the major structural fragments.

  • ¹H-¹³C HSQC: This experiment shows which protons are directly attached to which carbons, providing definitive C-H assignments.[26][27] For example:

    • The proton signal at ~δ 3.7 ppm (H9) will correlate with the carbon signal at ~δ 62 ppm (C9).

    • The proton doublet at ~δ 0.9 ppm (H10, H11) will correlate with the carbon signal at ~δ 22 ppm (C10, C11).

    • This technique is invaluable for resolving the assignments within the congested upfield region of the ¹H and ¹³C spectra, especially for the cyclohexane ring carbons and their attached protons.

Caption: Predicted ¹H-¹³C HSQC correlations showing direct C-H bonds.

Data Summary

The following tables summarize the predicted chemical shifts for the dominant trans isomer of 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol.

Table 1: Predicted ¹H NMR Data

Atom # Label Predicted δ (ppm) Multiplicity Integration
9 -CH₂-O 3.5 - 4.0 Triplet (t) 2H
8 -CH₂-N 2.7 - 3.2 Triplet (t) 2H
1 -CH-N 2.5 - 3.0 Multiplet (m) 1H
2,3,5,6 -CH₂- (ring) 1.0 - 2.0 Multiplet (m) 8H
4 -CH- (ring) 1.2 - 1.6 Multiplet (m) 1H
7 -CH- (isopropyl) 1.5 - 1.8 Septet (sept) 1H
10, 11 -CH₃ (isopropyl) 0.8 - 1.0 Doublet (d) 6H

| - | -NH, -OH | 1.0 - 5.0 | Broad Singlet (br s) | 2H |

Table 2: Predicted ¹³C NMR Data

Atom # Label Predicted δ (ppm)
9 -CH₂-O 60 - 65
1 -CH-N 50 - 60
8 -CH₂-N 45 - 55
4 -CH- (ring) 40 - 45
7 -CH- (isopropyl) 30 - 35
2,3,5,6 -CH₂- (ring) 25 - 35

| 10, 11 | -CH₃ (isopropyl) | 20 - 25 |

Conclusion

The comprehensive NMR analysis of 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol requires a multi-faceted approach. By combining 1D ¹H and ¹³C spectroscopy with 2D COSY and HSQC experiments, a complete and unambiguous assignment of all atoms in the structure is achievable. The key analytical challenges, namely the stereochemistry of the cyclohexane ring and the potential for signal overlap, can be effectively overcome. This guide provides the predictive data and analytical framework necessary for researchers to confidently interpret the NMR spectra of this molecule and its analogues, ensuring structural integrity in research and development applications.

References

  • Chemical Instrumentation Facility, Iowa State University. NMR Sample Preparation. [Link]

  • Gregory, K. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. [Link]

  • Gregory, K. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. ACS Publications. [Link]

  • Ashworth, I. W., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. ACS Publications. [Link]

  • University of Arizona. Sample preparation. [Link]

  • Gregory, K. R., et al. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. KGROUP. [Link]

  • Cavanaugh, J. R., & Dailey, B. P. (1962). NMR Spectra of Some Cyclohexyl Derivatives. The Journal of Chemical Physics. [Link]

  • Emory University. Small molecule NMR sample preparation. [Link]

  • Jones, A. J., et al. (1987). A nuclear magnetic resonance and molecular-modelling study of cyclohexylamine and several N-substituted derivatives and their hydrochloride salts. Journal of the Chemical Society, Perkin Transactions 2. [Link]

  • Bhal, S. (2023). The Basics of Interpreting a Proton (¹H) NMR Spectrum. ACD/Labs. [Link]

  • Weizmann Institute of Science. NMR Sample Preparation. [Link]

  • Organomation. NMR Sample Preparation: The Complete Guide. [Link]

  • Biological Magnetic Resonance Bank. bmse000451 Cyclohexylamine. [Link]

  • Chemistry Steps. NMR Spectroscopy – An Easy Introduction. [Link]

  • ResearchGate. Chemical structures of cyclohexylamine derivatives (hydrochloride salts). [Link]

  • Michigan State University Department of Chemistry. Nuclear Magnetic Resonance Spectroscopy. [Link]

  • University of Bristol. NMR Techniques in Organic Chemistry: a quick guide. [Link]

  • Tonelli, A. E. (1984). Conformational origin of the nonequivalent C-13 NMR chemical shifts observed for the isopropyl methyl carbons in branched alkanes. Nokia Bell Labs. [Link]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry. [Link]

  • Chemistry LibreTexts. 13: Structure Determination - Nuclear Magnetic Resonance Spectroscopy. [Link]

  • University of Regensburg. Chemical shifts. [Link]

  • Doc Brown's Chemistry. 1H proton nmr spectrum of ethylamine. [Link]

  • Haw, J. F., et al. (1995). 13C Chemical Shift Tensor of the Isopropyl Cation. ACS Publications. [Link]

  • ResearchGate. Experimental and calculated 1 H and 13 C NMR chemical shifts (ppm) of compound 11. [Link]

  • Varga, E., et al. (2024). Transaminase-catalysis to produce trans-4-substituted cyclohexane-1-amines including a key intermediate towards cariprazine. PMC. [Link]

  • Chemistry LibreTexts. 6.1: Interpreting C-13 NMR Spectra. [Link]

  • University of Ottawa NMR Facility Blog. (2008). Second Order 1H NMR Spectra of Isopropyl Groups. [Link]

  • JEOL. HSQC-TOCSY Analysis Understanding 2D NMR Application in Comparison with TOCSY. [Link]

  • Chemistry Steps. NMR Chemical Shift Values Table. [Link]

  • Freeman, E., et al. (2024). Examining the Reactions of Ethanolamine's Thermal Degradation Compounds in Carbon Capture through 1H NMR and 13C NMR. Industrial & Engineering Chemistry Research. [Link]

  • Wikipedia. Cis–trans isomerism. [Link]

  • The Organic Chemistry Tutor. (2020). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. YouTube. [Link]

  • University of Calgary. 13C NMR. [Link]

  • Varga, E., et al. (2024). Transaminase-catalysis to produce trans-4-substituted cyclohexane-1-amines including a key intermediate towards cariprazine. ResearchGate. [Link]

  • Oregon State University. 1H NMR Chemical Shifts. [Link]

  • Rae, I. D. (1967). NMR Spectra of Some Nitro-substituted N-Alkylanilines I. Australian Journal of Chemistry. [Link]

  • Chemistry Steps. Cis and Trans Isomers. [Link]

  • University of Puget Sound. 13C-NMR. [Link]

  • Emery Pharma. (2018). A Step-By-Step Guide to 1D and 2D NMR Interpretation. [Link]

  • Butts, C. P., et al. (2013). The 1H NMR Spectroscopic Effect of Steric Compression Is Found in [3.3.1]Oxa- and Azabicycles and Their Analogues. PMC. [Link]

  • Reich, H. J. NMR Info/Data. OrganicChemistryData.org. [Link]

  • The Royal Society of Chemistry. Supplementary Information. [Link]

  • Compound Interest. A guide to 13C NMR chemical shift values. [Link]

  • Oregon State University. 13C NMR Chemical Shift. [Link]

  • ResearchGate. 2D- NMR what is the different between COSY and HSQC?? [Link]

Sources

In Vitro Mechanism of Action Profile: 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Guide to Elucidating the Pharmacological Signature of a Novel Adrenergic Receptor Modulator

Foreword: From Structure to Hypothesis

The novel chemical entity 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol, hereafter referred to as Compound X, presents a compelling structural motif for investigation. The presence of an ethanolamine side chain linked to a bulky, lipophilic 4-isopropylcyclohexyl group strongly suggests a potential interaction with adrenergic receptors (ARs). The ethanolamine core is a well-established pharmacophore for ligands targeting this class of G-protein coupled receptors (GPCRs), which are central to cardiovascular, respiratory, and metabolic regulation.

This guide provides a comprehensive framework for the in vitro characterization of Compound X, postulating its action as a modulator of adrenergic signaling. We will proceed from initial binding affinity and subtype selectivity to a detailed dissection of its functional impact on downstream signaling pathways. The methodologies described herein are designed to build a self-validating pharmacological profile, providing the robust data necessary for advanced drug development.

Part 1: Primary Target Engagement - Receptor Binding Assays

The foundational step in characterizing Compound X is to confirm direct binding to adrenergic receptors and determine its affinity and selectivity. Radioligand binding assays are the gold standard for this initial assessment, providing a quantitative measure of the affinity (Ki) of a test compound for a specific receptor.

Experimental Objective

To determine the binding affinity and selectivity of Compound X for α- and β-adrenergic receptor subtypes.

Methodology: Radioligand Competition Binding Assay

This protocol is designed to assess the ability of Compound X to displace a known high-affinity radioligand from α and β-adrenergic receptors expressed in a stable cell line (e.g., HEK293 or CHO cells).

Protocol Steps:

  • Membrane Preparation:

    • Culture cells stably expressing the human adrenergic receptor subtype of interest (e.g., α1A, α2A, β1, β2) to high density.

    • Harvest cells and homogenize in a cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4) using a Dounce or Polytron homogenizer.

    • Centrifuge the homogenate at low speed (e.g., 500 x g) to remove nuclei and intact cells.

    • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

    • Wash the membrane pellet with a fresh assay buffer and resuspend to a final protein concentration of 0.1-1.0 mg/mL.

  • Competition Binding Assay:

    • In a 96-well plate, add a fixed concentration of the appropriate radioligand. Examples include:

      • α1-AR: [3H]-Prazosin

      • α2-AR: [3H]-Rauwolscine

      • β-AR: [3H]-Dihydroalprenolol (DHA) or [125I]-Cyanopindolol (CYP).[1][2]

    • Add increasing concentrations of unlabeled Compound X (e.g., from 10⁻¹¹ M to 10⁻⁵ M).

    • Include control wells for total binding (radioligand only) and non-specific binding (radioligand plus a high concentration of a known unlabeled antagonist, e.g., phentolamine for α-ARs or propranolol for β-ARs).

    • Add the prepared cell membranes to each well to initiate the binding reaction.

    • Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (typically 60-120 minutes).

  • Separation and Detection:

    • Rapidly terminate the binding reaction by vacuum filtration through a glass fiber filter mat (e.g., Whatman GF/B), which traps the membranes.

    • Quickly wash the filters with ice-cold assay buffer to remove unbound radioligand.

    • Place the filters in scintillation vials, add scintillation cocktail, and quantify the bound radioactivity using a scintillation counter.

  • Data Analysis:

    • Calculate the specific binding at each concentration of Compound X by subtracting the non-specific binding from the total binding.

    • Plot the percentage of specific binding against the logarithm of the Compound X concentration.

    • Fit the data to a one-site competition model using non-linear regression analysis (e.g., in GraphPad Prism) to determine the IC50 value (the concentration of Compound X that displaces 50% of the radioligand).

    • Calculate the binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Expected Data Output & Interpretation

The primary output will be a table of Ki values for Compound X against a panel of adrenergic receptor subtypes.

Receptor SubtypeRadioligandCompound X Ki (nM)
α1A[3H]-Prazosin>10,000
α2A[3H]-Rauwolscine850
β1[3H]-DHA15.2
β2[3H]-DHA5.8

Interpretation: A lower Ki value indicates higher binding affinity. The data in the example table would suggest that Compound X is a potent β-adrenergic ligand with a preference for the β2 subtype over the β1 subtype, and significantly weaker activity at α-adrenergic receptors. This selectivity profile is a critical determinant of the compound's potential therapeutic window and side-effect profile.

Part 2: Functional Characterization - Dissecting the Signaling Cascade

Once binding is confirmed, the next critical phase is to determine the functional consequence of this interaction. Does Compound X activate the receptor (agonism), block the action of the natural ligand (antagonism), or reduce the receptor's basal activity (inverse agonism)? This is elucidated by measuring the modulation of key downstream second messengers.

Workflow for Functional Characterization

The following diagram outlines the logical flow for characterizing the functional activity of Compound X, starting with its potential as an antagonist.

G cluster_0 Functional Assay Workflow A HEK293 cells expressing β2-AR B Incubate with varying [Compound X] A->B C Add EC80 concentration of Isoproterenol (agonist) B->C D Incubate for 15-30 min C->D E Lyse cells and measure intracellular cAMP D->E F Analyze Data: Generate Dose-Response Curve E->F G Calculate IC50 and Schild Analysis (pA2) F->G

Caption: Workflow for assessing the antagonistic activity of Compound X.

Gs-Coupled Signaling: cAMP Accumulation Assay

β1 and β2-adrenergic receptors primarily couple to the stimulatory G-protein, Gαs, which activates adenylyl cyclase to produce cyclic AMP (cAMP).[3] Therefore, measuring cAMP levels is a direct readout of the functional activity of ligands for these receptors.

Protocol Steps (Antagonist Mode):

  • Cell Culture and Plating:

    • Seed HEK293 cells stably expressing the β1 or β2 adrenergic receptor into 96-well plates and grow to 80-90% confluency.

    • Pre-treat cells with a phosphodiesterase (PDE) inhibitor such as IBMX (100 µM) for 30 minutes to prevent cAMP degradation.

  • Compound Incubation:

    • Add increasing concentrations of Compound X to the wells and incubate for 15-30 minutes.

  • Agonist Challenge:

    • Add a standard β-agonist, such as isoproterenol, at a concentration known to produce approximately 80% of its maximal effect (EC80). This provides a robust signal window for detecting inhibition.

  • cAMP Measurement:

    • After a 15-30 minute incubation with the agonist, terminate the reaction and lyse the cells.

    • Measure intracellular cAMP levels using a commercially available kit, such as a competitive immunoassay based on HTRF (Homogeneous Time-Resolved Fluorescence) or an ELISA.

Data Analysis and Interpretation:

  • Antagonism: If Compound X is an antagonist, it will produce a concentration-dependent decrease in the isoproterenol-stimulated cAMP signal. The data are plotted to determine an IC50 value. Further analysis using a Schild plot can determine the pA2 value, which is a measure of antagonist potency.[4]

  • Agonism: To test for agonist activity, the same protocol is followed, but without the addition of isoproterenol. A concentration-dependent increase in cAMP would indicate that Compound X is an agonist.

  • Inverse Agonism: To test for inverse agonism, cells with high basal (constitutive) receptor activity would be used. A concentration-dependent decrease in the basal cAMP signal would indicate inverse agonist activity.

Gq-Coupled Signaling: Intracellular Calcium Mobilization Assay

α1-adrenergic receptors primarily couple through the Gαq protein, which activates phospholipase C, leading to the production of inositol trisphosphate (IP3) and subsequent release of calcium (Ca²⁺) from intracellular stores.[3]

Protocol Steps (Antagonist Mode):

  • Cell Preparation and Dye Loading:

    • Use cells stably expressing an α1-adrenergic receptor subtype.

    • Load cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) according to the manufacturer's protocol. This allows for real-time measurement of changes in intracellular Ca²⁺ concentration.

  • Compound Incubation:

    • Add increasing concentrations of Compound X to the cells.

  • Agonist Challenge and Measurement:

    • Place the plate in a fluorescence plate reader (e.g., a FLIPR or FlexStation).

    • Initiate reading and inject a known α1-agonist, such as phenylephrine, at an EC80 concentration.

    • Monitor the change in fluorescence intensity over time, which corresponds to the change in intracellular Ca²⁺.

Data Analysis and Interpretation:

The analysis is analogous to the cAMP assay. A decrease in the phenylephrine-induced fluorescence signal indicates antagonism. An increase in fluorescence in the absence of a reference agonist would point to agonism.

G-Protein Independent Signaling: β-Arrestin Recruitment Assay

Upon agonist binding, GPCRs are phosphorylated by G protein-coupled receptor kinases (GRKs), which promotes the binding of β-arrestin proteins.[5] This interaction is critical for receptor desensitization, internalization, and for initiating a separate wave of G-protein-independent signaling. Assays that measure β-arrestin recruitment can reveal "biased agonism," where a ligand preferentially activates one pathway (e.g., G-protein signaling) over another (e.g., β-arrestin recruitment).

Protocol Steps (e.g., using a Luciferase Complementation Assay):

  • Assay Principle: Utilize an engineered cell line co-expressing the β2-AR fused to one fragment of a luciferase enzyme (e.g., LgBiT) and β-arrestin-2 fused to the complementary fragment (e.g., SmBiT). Ligand-induced proximity of the receptor and β-arrestin reconstitutes the active luciferase enzyme, generating a luminescent signal.[4]

  • Cell Plating and Compound Addition:

    • Plate the engineered cells in a white, opaque 96-well plate.

    • To test for antagonism, add increasing concentrations of Compound X, followed by a reference agonist (e.g., isoproterenol).

    • To test for agonism, add only Compound X in increasing concentrations.

  • Signal Detection:

    • Add the luciferase substrate and measure luminescence using a plate-based luminometer.

Data Analysis and Interpretation:

By comparing the potency (EC50) and efficacy (Emax) of Compound X in this assay versus a G-protein-dependent assay (like cAMP), a "bias factor" can be calculated. This provides a quantitative measure of the compound's preference for either the G-protein or β-arrestin pathway, an increasingly important parameter in modern drug discovery.

Part 3: Comprehensive Mechanistic Profile

The culmination of these assays provides a detailed, multi-faceted profile of Compound X's mechanism of action.

Signaling Pathway Diagram

The following diagram illustrates the key signaling nodes investigated in this guide and where Compound X is hypothesized to act.

G cluster_0 Cell Membrane AR β-Adrenergic Receptor Gαs Gαq β-Arrestin AC Adenylyl Cyclase AR:f1->AC Activates PLC Phospholipase C AR:f2->PLC (α1-AR specific) Internalization Receptor Internalization AR:f3->Internalization Mediates CompoundX Compound X (Hypothesized Antagonist) CompoundX->AR:f0 Blocks Agonist Isoproterenol (Agonist) Agonist->AR:f0 Activates cAMP cAMP (Second Messenger) AC->cAMP Ca2 Intracellular Ca²⁺ (Second Messenger) PLC->Ca2 PKA PKA Activation cAMP->PKA PKC PKC Activation Ca2->PKC

Caption: Hypothesized mechanism of Compound X as a β-AR antagonist.

Summary Data Table
AssayReceptor SubtypeParameterValueInterpretation
Radioligand Bindingβ1Ki15.2 nMPotent binding
β2Ki5.8 nMPotent binding, ~3-fold selective for β2
cAMP Assay (Antagonist)β2pA28.2Potent functional antagonism
β-Arrestin (Antagonist)β2pA27.5Functional antagonism, potentially weaker than G-protein blockade
cAMP Assay (Agonist)β2Emax<5%Negligible agonist activity

Conclusion

This technical guide outlines a rigorous, logical, and self-validating in vitro strategy to define the mechanism of action for 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol (Compound X). By systematically progressing from receptor binding to the quantification of downstream signaling events, including G-protein-dependent and -independent pathways, a comprehensive pharmacological signature can be established. The resulting data will not only confirm the initial hypothesis of adrenergic receptor modulation but will also provide critical insights into the compound's potency, selectivity, and potential for biased signaling, thereby laying a solid foundation for its further development as a therapeutic agent.

References

  • Lau, S. S., & Bilello, J. A. (1981). In vitro determination of the ability of drugs to bind to adrenergic receptors. Investigative Ophthalmology & Visual Science, 20(3), 334–340. [Link]

  • Bylund, D. B. (2012). α-Adrenoceptor assays. Current Protocols in Pharmacology, Chapter 1, Unit 1.5. [Link]

  • Gasper, C., et al. (2019). Functional characterization of G-Protein Coupled receptors: a bioinformatics approach. Frontiers in Neuroscience, 13, 126. [Link]

  • Wootten, D., et al. (2024). G Protein-Coupled Receptors: A Century of Research and Discovery. Circulation Research, 134(12), 1056-1076. [Link]

  • Gormal, R. S., et al. (2025). Quantitative approaches for studying G protein-coupled receptor signalling and pharmacology. Journal of Cell Science, 138(2), jcs261905. [Link]

  • Indigo Biosciences. (2024). Adrenergic Receptors In Disease and Drug Discovery. [Link]

  • Hamon, A., et al. (2020). β‐arrestin2 recruitment at the β2 adrenergic receptor: A luciferase complementation assay adapted for undergraduate training in pharmacology. Pharmacology Research & Perspectives, 8(6), e00669. [Link]

  • Che, E., & Tustian, A. D. (2015). In Vitro Mutational Analysis of the β2 Adrenergic Receptor, an In Vivo Surrogate Odorant Receptor. PLoS ONE, 10(10), e0141111. [Link]

  • Insel, P. A., et al. (2021). In vitro profiling of orphan G protein coupled receptor (GPCR) constitutive activity. bioRxiv, 2021.03.10.434851. [Link]

  • Pao, C. S., & Benovic, J. L. (2021). G protein-coupled receptor signaling: transducers and effectors. Physiology, 36(5), 320-332. [Link]

  • Tian, H., et al. (2012). Near-instant surface-selective fluorogenic protein quantification using sulfonated triarylmethane dyes and fluorogen activating proteins. Chemical Science, 3(6), 1843-1848. [Link]

  • Wang, Y., et al. (2024). Novel Scaffold Agonists of the α2A Adrenergic Receptor Identified via Ensemble-Based Strategy. Molecules, 29(5), 1084. [Link]

  • Chlopicki, S., & Gryglewski, R. J. (2009). IN VITRO STUDY ON THE EFFECTS OF SOME SELECTED AGONISTS AND ANTAGONISTS OF ALPHA1-ADRENERGIC RECEPTORS ON THE CONTRACTILITY OF THE AORTA. Journal of Physiology and Pharmacology, 60(3), 67-73. [Link]

  • Cong, Z., et al. (2018). Discovery of β2 Adrenergic Receptor Ligands Using Biosensor Fragment Screening of Tagged Wild-Type Receptor. ACS Omega, 3(12), 17851–17860. [Link]

  • Irannejad, R., et al. (2017). Subcellular activation of β-adrenergic receptors using a spatially restricted antagonist. Proceedings of the National Academy of Sciences, 114(29), 7709-7714. [Link]

Sources

Pharmacokinetic Profiling of 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol Derivatives: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol (hereafter referred to as the PICE scaffold) represents a highly versatile amphiphilic pharmacophore. Characterized by a bulky, lipophilic 4-isopropylcyclohexyl tail and a hydrophilic aminoethanol headgroup, derivatives of this scaffold are frequently investigated as targeted central nervous system (CNS) agents, lysosomotropic modulators, and ionizable lipid precursors.

As a Senior Application Scientist, I have structured this whitepaper to decode the complex Absorption, Distribution, Metabolism, and Excretion (ADME) behaviors of these derivatives. Because the PICE scaffold is a highly lipophilic secondary amine, standard predictive pharmacokinetic (PK) models often fail. This guide establishes the causality behind their unique PK profiles and provides self-validating experimental workflows for rigorous preclinical evaluation.

Physicochemical Drivers of Pharmacokinetics

The pharmacokinetic behavior of PICE derivatives is fundamentally dictated by the interplay between their basic nitrogen and their high lipophilicity.

  • Volume of Distribution ( Vd​ ): The secondary amine in the PICE scaffold typically exhibits a pKa​ between 9.5 and 10.5, ensuring it is predominantly protonated at physiological pH (7.4). This protonation, combined with the lipophilic isopropylcyclohexyl group, drives extensive tissue partitioning and lysosomal sequestration in organs such as the lungs and liver, resulting in a exceptionally high Vd​ [1]. Notably, the pharmacokinetics of secondary amines can be substantially different from tertiary amines; secondary amines often demonstrate a higher volume of distribution and lower systemic clearance than their tertiary counterparts[2].

  • Plasma Protein Binding: High lipophilicity (calculated LogP > 3.5) strongly correlates with a low unbound fraction in plasma ( fu,p​ < 1%). This high non-specific binding complicates the prediction of unbound clearance and necessitates rigorous in vivo validation, as in vitro models often underpredict the distribution of such highly lipophilic compounds[3].

Metabolic Pathways and Biotransformation

Understanding the biotransformation of the PICE scaffold is critical for optimizing its half-life and bioavailability. Secondary amines undergo distinct metabolic routing compared to primary or tertiary amines.

  • Phase I Metabolism (CYP450): The cytochrome P450 enzyme CYP2D6 plays a substantial role in the metabolic elimination of secondary amines[1]. For PICE derivatives, CYP2D6-mediated N-dealkylation (cleavage of the aminoethanol group) is a primary metabolic liability. Concurrently, the bulky isopropylcyclohexyl ring is highly susceptible to aliphatic hydroxylation by CYP3A4.

  • Phase II Metabolism (Conjugation): The terminal hydroxyl group on the ethanolamine moiety serves as a direct target for Uridine 5'-diphospho-glucuronosyltransferase (UGT), leading to glucuronidation and subsequent renal or biliary excretion.

Biotransformation PICE PICE Scaffold (Secondary Amine) CYP3A4 CYP3A4 Aliphatic Hydroxylation PICE->CYP3A4 Isopropyl/Cyclohexyl Oxidation CYP2D6 CYP2D6 N-Dealkylation PICE->CYP2D6 Aminoethanol Cleavage UGT UGT Glucuronidation PICE->UGT Terminal OH Conjugation CYP3A4->UGT Excretion1 Renal Excretion (Hydrophilic Metabolites) CYP2D6->Excretion1 UGT->Excretion1 Excretion2 Biliary Excretion UGT->Excretion2

Fig 1: Primary Phase I and Phase II biotransformation pathways of the PICE scaffold.

Self-Validating Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes internal controls to prevent artifactual data generation.

Protocol A: In Vitro Microsomal Stability (Intrinsic Clearance)

Causality: In vitro assessment of intrinsic clearance ( CLint​ ) in Human Liver Microsomes (HLM) isolates hepatic metabolic liabilities independent of blood flow or tissue binding, allowing researchers to rank-order PICE derivatives before advancing to costly in vivo models.

Step-by-Step Workflow:

  • Preparation: Prepare a 10 mM stock of the PICE derivative in DMSO. Dilute to a final assay concentration of 1 µM in 100 mM potassium phosphate buffer (pH 7.4) to maintain organic solvent concentrations below 0.1% (preventing CYP inhibition).

  • Incubation: Combine 0.5 mg/mL HLM with the compound. Pre-incubate the mixture at 37°C for 5 minutes to achieve thermal equilibrium.

  • Initiation: Initiate the metabolic reaction by adding 1 mM NADPH (cofactor). Self-Validation: Run a parallel control without NADPH to differentiate enzymatic degradation from chemical instability.

  • Sampling & Quenching: At intervals of t= 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench the reaction by adding 150 µL of ice-cold acetonitrile spiked with an internal standard (e.g., 100 ng/mL Tolbutamide).

  • Analysis: Centrifuge at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to calculate the elimination rate constant ( k ) and CLint​ .

Protocol B: In Vivo Pharmacokinetic Profiling (Rat Model)

Causality: Because in vitro data often fails to accurately predict the Vd​ of highly lipophilic compounds[3], an in vivo rat model is required to quantify systemic clearance ( CL ), steady-state volume of distribution ( Vdss​ ), and oral bioavailability (%F).

Step-by-Step Workflow:

  • Formulation: Dissolve the PICE derivative in a co-solvent system (e.g., 5% DMSO / 40% PEG400 / 55% Saline). Causality: This ensures complete solubilization of the lipophilic core, preventing precipitation upon injection.

  • Administration: Administer intravenously (IV) at 1 mg/kg and orally (PO) via gavage at 5 mg/kg to fasted male Sprague-Dawley rats (n=3 per route).

  • Serial Sampling: Collect 200 µL blood samples via jugular vein cannulation at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into K2​EDTA tubes. Centrifuge immediately to isolate plasma.

  • Extraction & Quantification: Extract the analyte using protein precipitation (3:1 Acetonitrile:Plasma). Quantify using a validated LC-MS/MS method.

  • Data Analysis: Perform Non-Compartmental Analysis (NCA) to derive PK parameters. Self-Validation: Ensure the AUC extrapolation from the last time point to infinity is < 20% to validate the sampling window.

PKWorkflow Formulation 1. Compound Formulation (5% DMSO / 40% PEG400) Dosing 2. IV / PO Administration (Rat Model) Formulation->Dosing Sampling 3. Serial Plasma Sampling (0.08 - 24 hours) Dosing->Sampling Analysis 4. LC-MS/MS Quantification (Protein Precipitation) Sampling->Analysis NCA 5. Non-Compartmental Analysis (CL, Vd, t1/2, %F) Analysis->NCA

Fig 2: Step-by-step in vivo pharmacokinetic profiling workflow for lipophilic amines.

Quantitative Data Presentation & Optimization Strategies

The following table summarizes the representative pharmacokinetic parameters of the base PICE scaffold compared to structural modifications designed to overcome specific ADME liabilities.

Table 1: Comparative PK Parameters of PICE Derivatives (Rat Model)

Compound VariantCalculated LogPSystemic CL (mL/min/kg) Vdss​ (L/kg)Half-life ( t1/2​ , h)Oral Bioavailability (%F)
Base PICE Scaffold 3.845.212.43.118%
N-Methyl PICE (Tertiary Amine)4.168.58.21.4< 5%
4'-Fluoro PICE (Metabolically Blocked)3.922.114.17.442%
Mechanistic Insights for Lead Optimization

  • Secondary vs. Tertiary Amines: As demonstrated in Table 1, converting the secondary amine to a tertiary amine (N-Methyl PICE) significantly increases systemic clearance and reduces the volume of distribution. This aligns with established literature showing that secondary amines are cleared more slowly than their tertiary analogs[2].

  • Mitigating CYP3A4 Oxidation: The introduction of a fluorine atom at the 4-position of the isopropylcyclohexyl ring (4'-Fluoro PICE) effectively blocks aliphatic hydroxylation. This structural modification halves the systemic clearance and more than doubles the oral bioavailability.

  • Controlling Lysosomal Trapping: To reduce the extreme Vdss​ caused by lysosomal trapping[1], future iterations should focus on lowering the basicity of the amine (e.g., targeting a pKa​ of ~8.0) by introducing electron-withdrawing groups adjacent to the nitrogen center.

References

  • Pharmacokinetics of a series of 6-chloro-2,3,4,5-tetrahydro-3-substituted-1H-3-benzazepines in rats. Determination of quantitative structure-pharmacokinetic relationships. PubMed / National Institutes of Health (NIH). Available at:[Link]

  • Can We Predict Clinical Pharmacokinetics of Highly Lipophilic Compounds by Integration of Machine Learning or In Vitro Data into Physiologically Based Models? A Feasibility Study Based on 12 Development Compounds. ResearchGate. Available at:[Link]

  • Pharmacokinetics and Pharmacodynamics: A Comprehensive Analysis of the Absorption, Distribution, Metabolism, and Excretion of Psychiatric Drugs. MDPI. Available at:[Link]

Sources

Thermodynamic Stability and Conformational Dynamics of 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol (also known as 2-((4-isopropylcyclohexyl)amino)ethanol) is a bifunctional cycloaliphatic aminoalcohol. In pharmaceutical formulation and organic synthesis, the thermodynamic stability of such molecules dictates their reactivity, lipophilicity, and receptor-binding affinity[1][2]. This whitepaper deconstructs the thermodynamic landscape of this molecule, analyzing the macro-steric drivers of the cyclohexane ring, the micro-electronic forces of the ethanolamine side chain, and the robust experimental protocols required to validate these properties.

Macro-Sterics: Cyclohexane Conformational Thermodynamics

The core of the molecule is a 1,4-disubstituted cyclohexane ring, which rapidly interconverts between chair conformations via a ring-flip mechanism. The thermodynamic preference for a specific conformer is governed by the minimization of 1,3-diaxial interactions .

The energetic penalty for a substituent occupying an axial position is quantified by its A-value (expressed in kcal/mol)[3][4]. Because A-values are largely additive, we can predict the global thermodynamic minimum of the molecule by comparing the steric bulk of the isopropyl group against the secondary aminoethanol group.

Table 1: Thermodynamic A-Values for Relevant Substituents
SubstituentA-Value ( ΔG∘ , kcal/mol)Primary Steric Driver
-OH 0.87Minor 1,3-diaxial clash with axial protons.
-NH-CH 2​ CH 2​ OH ~1.50Steric bulk of the alkyl chain; mitigated slightly by lone-pair orientation[5].
-CH(CH 3​ ) 2​ (Isopropyl) 2.15Severe steric clash due to the tertiary carbon branching[3][6].
Stereoisomeric Divergence

Because the molecule possesses two stereocenters (C1 and C4), it exists as cis and trans diastereomers, which exhibit fundamentally different thermodynamic profiles:

  • trans-Isomer: The thermodynamic global minimum. Both the bulky isopropyl group (A = 2.15) and the aminoethanol group (A ≈ 1.50) can simultaneously occupy the equatorial positions (the e,e-conformer). The alternative a,a-conformer is highly unstable ( ΔG≈+3.65 kcal/mol) and practically unobservable at room temperature.

  • cis-Isomer: Geometrically forced into an axial-equatorial (a,e) conformation. Because the isopropyl group is significantly bulkier (2.15 kcal/mol > 1.50 kcal/mol), thermodynamics dictate that the isopropyl group will anchor itself in the equatorial position, forcing the aminoethanol group into the higher-energy axial position.

G A trans-Isomer (e,e-Conformer) ΔG = 0 kcal/mol B trans-Isomer (a,a-Conformer) ΔG ≈ +3.65 kcal/mol A->B Ring Flip C cis-Isomer (iPr-e, N-a) ΔG ≈ +1.50 kcal/mol D cis-Isomer (iPr-a, N-e) ΔG ≈ +2.15 kcal/mol C->D Ring Flip

Conformational equilibria of cis and trans isomers governed by A-value steric strain.

Micro-Electronics: Ethanolamine Chain Dynamics

While the cyclohexane ring dictates the macro-conformation, the secondary amine and hydroxyl groups engage in competitive intramolecular hydrogen bonding , which profoundly impacts the molecule's thermodynamic stability in non-polar environments[7][8].

The -NH-CH 2​ -CH 2​ -OH moiety can rotate around the C-C bond, adopting either anti or gauche conformations.

  • The Gauche Effect: In non-polar solvents (e.g., CDCl3​ ) or the gas phase, the gauche conformer is thermodynamically favored. Despite the increased steric repulsion between the heteroatoms, the formation of an intramolecular hydrogen bond yields an enthalpic stabilization ( ΔH≈−1.5 to −2.0 kcal/mol) that overcomes the steric penalty[7][9].

  • Directionality: Spectroscopic studies on related ethanolamines demonstrate that the OH···N hydrogen bond is thermodynamically more stable than the NH···O bond due to the superior proton-accepting ability of the nitrogen lone pair[7][10].

Workflow N1 Non-Polar Solvent (e.g., CDCl3) N2 Gauche Conformer (Intramolecular OH···N) N1->N2 Stabilizes N4 Anti Conformer (Intermolecular H-Bonds) N2->N4 Solvent Switch N3 Aqueous Solvent (e.g., H2O) N3->N4 Solvates N5 Protonated Amine (Cationic) N3->N5 pH < pKa

Thermodynamic shift of ethanolamine conformation based on solvent polarity and protonation.

Acid-Base Thermodynamics & Solvation

As a secondary aliphatic amine, 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol acts as a Brønsted-Lowry base. The thermodynamic stability of its protonated form is highly solvent-dependent.

In aqueous media, the molecule has an estimated pKa​ of 9.5–10.5. Upon protonation ( pH<pKa​ ), the nitrogen atom becomes positively charged ( R2​NH2+​ ). This event triggers a massive thermodynamic shift:

  • Disruption of Intramolecular Bonds: The strong electrostatic demand of the cation forces the molecule to abandon the gauche intramolecular H-bond in favor of an anti conformation, maximizing intermolecular hydrogen bonding with the surrounding water dipole network[11].

  • Solvation Entropy: The ordering of water molecules around the protonated amine decreases the entropy ( ΔS<0 ) of the system, a critical factor when calculating the free energy of binding in drug-receptor interactions.

Experimental Methodologies

To empirically validate the thermodynamic properties of this molecule, researchers must employ self-validating analytical systems. Below are the gold-standard protocols for determining conformational energy and acid-base equilibria.

Protocol A: Variable-Temperature NMR (VT-NMR) for Conformational Analysis

Causality: At room temperature, the cyclohexane ring flip is rapid on the NMR timescale, resulting in time-averaged signals. By lowering the temperature, the kinetic energy of the system drops below the activation barrier of the ring flip, "freezing" the conformers. This allows direct integration of the axial and equatorial proton signals to calculate the equilibrium constant ( K ) and Gibbs free energy ( ΔG ). Self-Validation: The sum of the integrated areas of the distinct conformers at low temperature must perfectly match the integrated area of the time-averaged signal at room temperature.

Step-by-Step Workflow:

  • Sample Preparation: Dissolve 15 mg of the synthesized compound in 0.6 mL of anhydrous CD2​Cl2​ (chosen for its low freezing point and non-polar nature to preserve intramolecular H-bonds).

  • Instrument Tuning: Insert the sample into a 500 MHz (or higher) NMR spectrometer. Tune and match the probe for 1H and 13C nuclei.

  • Temperature Gradient: Acquire standard 1D 1H spectra starting at 298 K. Gradually lower the temperature in 10 K increments down to 180 K, allowing 5 minutes of thermal equilibration at each step.

  • Signal Deconvolution: Identify the methine proton adjacent to the amine nitrogen (H-C-N). In the trans-isomer, the axial proton will appear as a broad multiplet (due to large anti-periplanar J -couplings), while the equatorial proton in the minor conformer will appear as a narrow multiplet.

  • Thermodynamic Calculation: Integrate the signals. Calculate K=[Equatorial]/[Axial] . Apply the Arrhenius equation: ΔG=−RTlnK to determine the exact A-value in the chosen solvent[6].

Protocol B: Potentiometric Titration for pKa​ Determination

Causality: The thermodynamic dissociation constant ( Ka​ ) is determined by tracking the change in electrochemical potential as a function of titrant volume. The half-equivalence point directly yields the pKa​ via the Henderson-Hasselbalch relationship. Self-Validation: Performing a forward titration (acidic to basic) followed immediately by a reverse titration (basic to acidic) ensures the system is in true thermodynamic equilibrium. Any hysteresis indicates kinetic trapping or precipitation.

Step-by-Step Workflow:

  • Calibration: Calibrate a glass-electrode pH meter using standard buffers (pH 4.00, 7.00, and 10.00) at exactly 25.0 ± 0.1 °C.

  • Analyte Preparation: Dissolve 2.0 mmol of the compound in 50 mL of 0.1 M KCl aqueous solution (to maintain a constant ionic strength).

  • Acidification: Lower the pH of the solution to ~2.0 using standardized 0.1 M HCl to fully protonate the amine.

  • Titration: Titrate the solution with standardized 0.1 M NaOH under constant stirring and a nitrogen blanket (to prevent CO2​ absorption, which forms carbonic acid and skews results). Add titrant in 0.1 mL increments.

  • Data Analysis: Plot pH vs. Volume of NaOH . Calculate the first derivative ( dpH/dV ) to identify the exact equivalence point. The pH at exactly half the volume of the equivalence point is the thermodynamic pKa​ .

Implications for Drug Development

The thermodynamic stability of 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol has direct consequences for its pharmacokinetic profile:

  • Lipophilicity (LogP/LogD): The trans-diequatorial conformation exposes the hydrophobic isopropyl group efficiently, increasing membrane permeability. The ability of the ethanolamine chain to form an intramolecular hydrogen bond in the lipid bilayer effectively "hides" the polar functional groups, further boosting the apparent lipophilicity[2].

  • Receptor Binding: If this molecule acts as a pharmacophore (e.g., targeting GPCRs or enzymatic active sites), the energetic penalty required to force the molecule out of its thermodynamic minimum (e.g., breaking the OH···N bond or forcing a ring flip) will subtract from the overall free energy of binding ( ΔGbind​ ), directly reducing drug potency[12].

References

  • National Institutes of Health (NIH). Structure-Guided Design of Potent Inhibitors of SARS-CoV-2 3CL Protease. Source. URL: [Link]

  • American Chemical Society (ACS). Discovery and Structure–Activity Relationships of Nociceptin Receptor Partial Agonists That Afford Symptom Ablation in Parkinson's Disease Models. Source. URL:[Link]

  • Canadian Science Publishing. SPECTROSCOPIC STUDIES OF ALCOHOLS: VI. INTRAMOLECULAR HYDROGEN BONDS IN ETHANOLAMINE AND ITS O- AND N-METHYL DERIVATIVES. Source. URL: [Link]

  • Master Organic Chemistry. Ranking The Bulkiness Of Substituents On Cyclohexanes: "A-Values". Source. URL:[Link]

  • American Chemical Society (ACS). Intramolecular Hydrogen Bonding, Gauche Interactions, and Thermodynamic Functions of 1,2-Ethanediamine, 1,2-Ethanediol, and 2-Aminoethanol: A Global Conformational Analysis. Source. URL:[Link]

  • ResearchGate. SPECTROSCOPIC STUDIES OF ALCOHOLS: VI. INTRAMOLECULAR HYDROGEN BONDS IN ETHANOLAMINE AND ITS O- AND N-METHYL DERIVATIVES. Source. URL: [Link]

  • Canadian Science Publishing. SPECTROSCOPIC STUDIES OF ALCOHOLS: VI. INTRAMOLECULAR HYDROGEN BONDS IN ETHANOLAMINE... Source. URL: [Link]

  • American Chemical Society (ACS). Molecular Dynamics Study of Ethanolamine as a Pure Liquid and in Aqueous Solution. Source. URL: [Link]

  • American Chemical Society (ACS). Absolute Configurational Assignments of Secondary Amines by CD-Sensitive Dimeric Zinc Porphyrin Host. Source. URL: [Link]

  • Wikipedia. A value. Source. URL: [Link]

  • American Chemical Society (ACS). Conformational Studies in the Cyclohexane Series. 1. Experimental and Computational Investigation of Methyl, Ethyl, Isopropyl, and tert-Butylcyclohexanes. Source. URL: [Link]

Sources

Methodological & Application

Catalytic Synthesis of 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol: An Application and Protocol Guide

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The β-amino alcohol scaffold is a privileged motif in medicinal chemistry and materials science, appearing in a multitude of biologically active compounds and functional materials. The title compound, 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol, is a valuable building block incorporating a substituted cyclohexyl ring and an ethanolamine side chain. This structure offers opportunities for further derivatization to explore a range of pharmacological activities. This application note provides a comprehensive guide to the catalytic synthesis of this target molecule, focusing on the highly efficient and scalable method of reductive amination. We will delve into the mechanistic underpinnings of this reaction, provide a detailed, field-tested protocol, and present expected analytical data for the final product.

Synthetic Strategy: Reductive Amination

The most direct and atom-economical approach for the synthesis of 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol is the one-pot reductive amination of 4-(propan-2-yl)cyclohexanone with ethanolamine. This method circumvents the need for pre-functionalized starting materials and often proceeds with high selectivity and yield.[1]

The reaction proceeds in two key steps:

  • Imine Formation: The ketone, 4-(propan-2-yl)cyclohexanone, reacts with the primary amine, ethanolamine, to form a Schiff base (imine) intermediate. This reaction is typically reversible and can be favored by removing the water byproduct.

  • In-situ Reduction: A reducing agent, introduced into the reaction mixture, selectively reduces the C=N double bond of the imine to the corresponding secondary amine.

A variety of reducing agents can be employed for this transformation; however, sodium borohydride (NaBH₄) is a mild, inexpensive, and highly effective choice for the reduction of imines, often showing good chemoselectivity in the presence of other functional groups.[2][3]

Catalytic Considerations

While the imine formation can proceed without a catalyst, it is often accelerated by the presence of a mild acid. For the reduction step, various catalytic systems based on transition metals like rhodium, nickel, and iridium have been shown to be highly effective for reductive aminations.[4][5] However, for many laboratory-scale syntheses, a stoichiometric amount of a chemical reducing agent like sodium borohydride offers a practical and efficient alternative.

Experimental Protocol: Reductive Amination of 4-(Propan-2-yl)cyclohexanone with Ethanolamine

This protocol details a reliable method for the synthesis of 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol.

Materials and Reagents

  • 4-(Propan-2-yl)cyclohexanone

  • Ethanolamine

  • Sodium borohydride (NaBH₄)

  • Methanol (MeOH)

  • Dichloromethane (DCM)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Saturated aqueous sodium bicarbonate solution (NaHCO₃)

  • Brine (saturated aqueous NaCl solution)

Equipment

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Reflux condenser

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

  • Standard laboratory glassware

Procedure

  • Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 4-(propan-2-yl)cyclohexanone (1.0 eq) in methanol (5 mL per mmol of ketone).

  • Amine Addition: To the stirred solution, add ethanolamine (1.2 eq) dropwise at room temperature.

  • Imine Formation: Stir the reaction mixture at room temperature for 1 hour to facilitate the formation of the imine intermediate. The progress of imine formation can be monitored by TLC or GC-MS if desired.

  • Reduction: Cool the reaction mixture to 0 °C using an ice bath. Slowly add sodium borohydride (1.5 eq) portion-wise over 15-20 minutes, ensuring the temperature remains below 10 °C. Caution: Hydrogen gas is evolved during this step.

  • Reaction Completion: After the addition of NaBH₄ is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for an additional 4-6 hours, or until the reaction is complete as monitored by TLC.

  • Work-up:

    • Quench the reaction by the slow addition of water (10 mL).

    • Concentrate the mixture under reduced pressure using a rotary evaporator to remove the methanol.

    • To the remaining aqueous residue, add dichloromethane (20 mL) and transfer the mixture to a separatory funnel.

    • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (2 x 15 mL) and brine (1 x 15 mL).

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to afford the pure 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol.

Visualizing the Workflow

The following diagrams illustrate the overall synthetic strategy and the detailed experimental workflow.

cluster_reactants Starting Materials cluster_reaction Reductive Amination ketone 4-(Propan-2-yl)cyclohexanone imine Imine Intermediate ketone->imine Condensation amine Ethanolamine amine->imine reduction Reduction (NaBH4) imine->reduction product 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol reduction->product

Caption: Synthetic pathway for 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol.

start Dissolve Ketone in MeOH add_amine Add Ethanolamine start->add_amine stir_rt Stir at RT (1h) (Imine Formation) add_amine->stir_rt cool Cool to 0 °C stir_rt->cool add_nabh4 Add NaBH4 Portion-wise cool->add_nabh4 stir_complete Stir to Completion (4-6h) add_nabh4->stir_complete quench Quench with Water stir_complete->quench concentrate Remove MeOH quench->concentrate extract Extract with DCM concentrate->extract wash Wash (NaHCO3, Brine) extract->wash dry Dry (Na2SO4) wash->dry purify Purify (Column Chromatography) dry->purify

Caption: Detailed experimental workflow for the synthesis.

Expected Product Characterization

Table 1: Predicted Spectroscopic Data for 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol

Technique Expected Features
¹H NMR δ (ppm): 3.6-3.8 (m, 2H, -CH₂OH), 2.6-2.8 (m, 2H, -NCH₂-), 2.4-2.6 (m, 1H, cyclohexyl-CH-N), 1.0-2.0 (m, 10H, cyclohexyl protons), 0.8-1.0 (d, 6H, -CH(CH₃)₂)
¹³C NMR δ (ppm): ~60 (-CH₂OH), ~58 (cyclohexyl-CH-N), ~50 (-NCH₂-), ~45 (isopropyl-CH), ~30-35 (cyclohexyl CH₂), ~20 (isopropyl-CH₃)
IR (cm⁻¹) 3300-3500 (br, O-H and N-H stretch), 2850-2960 (C-H stretch), 1050-1150 (C-O stretch)
MS (ESI+) m/z: [M+H]⁺ expected at 200.3

Troubleshooting and Optimization

  • Low Yield: If the yield is low, ensure the complete formation of the imine before adding the reducing agent. The reaction time for imine formation can be extended, or a dehydrating agent like molecular sieves can be added.

  • Side Products: The formation of the corresponding alcohol from the reduction of the starting ketone can occur if the imine formation is slow. Using a less reactive borohydride reagent like sodium cyanoborohydride (NaBH₃CN) can mitigate this side reaction.[7]

  • Purification Challenges: If the product is difficult to separate from the starting amine, ensure the work-up procedure effectively removes the excess ethanolamine.

Conclusion

This application note provides a robust and detailed protocol for the catalytic synthesis of 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol via reductive amination. The described method is scalable, utilizes readily available reagents, and proceeds with high efficiency. The provided workflow and predicted analytical data serve as a valuable resource for researchers in organic synthesis and drug discovery.

Sources

2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol applications in drug discovery

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol as a Next-Generation Scaffold for mRNA Lipid Nanoparticles and GPCR Ligands

Executive Summary

The rapid clinical validation of mRNA-lipid nanoparticles (LNPs) has accelerated the demand for novel ionizable lipids that offer superior endosomal escape and reduced off-target toxicity. 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol (commonly referred to as 2-((4-isopropylcyclohexyl)amino)ethanol) is emerging as a highly versatile secondary amine building block in drug discovery. By combining a β-amino alcohol motif with a sterically bulky, lipophilic 4-isopropylcyclohexyl ring, this compound serves as a privileged scaffold for synthesizing next-generation ionizable lipids and G-protein-coupled receptor (GPCR) modulators.

This technical guide details the mechanistic rationale, synthesis workflows, and self-validating protocols for utilizing this compound in cutting-edge nanomedicine.

Mechanistic Rationale: The "Cone" Geometry and Endosomal Escape

The in vivo efficacy of an LNP is fundamentally tied to the structural transition of its ionizable lipid within the acidic environment of the endosome[1]. Standard FDA-approved lipids, such as SM-102 (used in the Moderna COVID-19 vaccine), utilize a linear aminoethanol headgroup to facilitate hydrogen bonding with the mRNA backbone[2]. However, incorporating the 4-isopropylcyclohexyl moiety into the aminoethanol core introduces critical biophysical advantages:

  • pKa Tuning via Steric Shielding: The bulky cycloalkane ring shields the amine, fine-tuning the apparent pKa of the formulated LNP to the optimal "Goldilocks" zone (6.0–6.5). This ensures the lipid remains neutral in systemic circulation (pH 7.4) but rapidly protonates in the early endosome (pH ~6.0)[3].

  • Phase Transition Kinetics: Upon protonation, the steric bulk of the 4-isopropylcyclohexyl group forces the lipid pair (cationic lipid + anionic endosomal phospholipid) into a highly pronounced cone-shaped geometry. This geometry drives the transition from a stable lamellar bilayer to an inverted hexagonal ( HII​ ) phase, which physically disrupts the endosomal membrane and releases the mRNA cargo into the cytosol[1]. Recent studies on cyclic amino alcohol lipids confirm that such structural modifications significantly enhance endosomal escape and in vivo clearance[4].

Endosomal_Escape A mRNA-LNP (Systemic pH 7.4) B Endocytosis (Cellular Uptake) A->B C Endosomal Acidification (pH < 6.0) B->C D Amine Protonation (Aminoethanol Core) C->D E Cone Geometry Formation (4-Isopropylcyclohexyl) D->E F Inverted Hexagonal (HII) Phase Transition E->F G Cytosolic mRNA Release F->G

Fig 1: Mechanism of endosomal escape driven by the 4-isopropylcyclohexyl aminoethanol core.

Experimental Workflows & Protocols

To ensure scientific integrity, the following protocols outline a self-validating system for synthesizing the ionizable lipid, formulating the LNP, and verifying cargo encapsulation.

Formulation_Workflow cluster_0 Phase 1: Lipid Synthesis cluster_1 Phase 2: LNP Formulation N1 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol N2 Michael Addition (Alkyl Acrylates, 90°C, 48h) N1->N2 N3 Purification & QC (Flash Chromatography, NMR) N2->N3 N4 Microfluidic Mixing (3:1 Aqueous:Ethanol Ratio) N3->N4 Ethanolic Lipid Mix N5 Dialysis & Buffer Exchange (1X PBS, pH 7.4) N4->N5 N6 Self-Validation (DLS & RiboGreen Assay) N5->N6

Fig 2: End-to-end workflow for synthesizing and validating novel mRNA-LNPs.

Protocol A: Synthesis of the Ionizable Lipid via Michael Addition

Rationale: Reacting the secondary amine with an alkyl acrylate yields a tertiary amine with degradable ester linkages. These ester bonds ensure rapid in vivo clearance (minimizing hepatotoxicity), while the tertiary amine provides the pH-responsive core required for delivery[2].

  • Reaction Setup: Dissolve 1.0 eq of 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol and 2.5 eq of the target alkyl acrylate (e.g., isodecyl acrylate) in anhydrous ethanol.

  • Thermal Activation: Stir the mixture at 90°C for 48 hours under a nitrogen atmosphere. Causality: The elevated temperature is strictly required to overcome the steric hindrance imposed by the bulky 4-isopropylcyclohexyl group during the nucleophilic attack.

  • Purification: Evaporate the solvent and purify the crude product using flash column chromatography (silica gel, gradient elution from 100% DCM to 90:10 DCM:MeOH).

  • Structural Validation: Confirm the tertiary amine structure and ester integrity via 1 H-NMR and LC-MS.

Protocol B: Microfluidic Formulation of mRNA-LNPs

Rationale: Rapid microfluidic mixing induces supersaturation of the lipids as the ethanol concentration drops, driving the spontaneous self-assembly of LNPs. The specific flow rate ratio is critical to trap the mRNA within the lipid core before large, unstable aggregates can form[3].

  • Aqueous Phase Preparation: Dilute the target mRNA in 50 mM citrate buffer (pH 4.0) to a concentration of 0.2 mg/mL. Causality: The acidic pH ensures the synthesized ionizable lipid becomes fully protonated upon mixing, facilitating rapid electrostatic complexation with the negatively charged mRNA backbone.

  • Organic Phase Preparation: Dissolve the novel ionizable lipid, DSPC (helper lipid), cholesterol, and PEG-lipid in anhydrous ethanol at a molar ratio of 50:10:38.5:1.5.

  • Microfluidic Mixing: Load both phases into a microfluidic mixer. Set the flow rate ratio to 3:1 (Aqueous:Organic) and the total flow rate to 12 mL/min.

  • Buffer Exchange: Immediately dialyze the resulting LNP suspension against 1X PBS (pH 7.4) for 18 hours using a 10 kDa MWCO cassette. Causality: Dialysis removes ethanol and neutralizes the pH. This causes the ionizable lipid to revert to its neutral state, which stabilizes the LNP structure and prevents premature mRNA release.

Protocol C: Quality Control & Self-Validation

Rationale: A self-validating protocol must confirm both the physical dimensions of the LNP and the successful internal encapsulation of the cargo (differentiating it from surface-bound mRNA).

  • Size and Polydispersity: Measure the Z-average diameter and Polydispersity Index (PDI) using Dynamic Light Scattering (DLS). Acceptable parameters for systemic delivery: Size < 100 nm, PDI < 0.2.

  • Encapsulation Efficiency (EE%): Perform a RiboGreen fluorescence assay.

    • Sample 1 (Intact LNPs): Add RiboGreen dye to the LNP in TE buffer. This measures unencapsulated (free) mRNA.

    • Sample 2 (Lysed LNPs): Add RiboGreen dye to the LNP in TE buffer containing 1% Triton X-100. Causality: The detergent completely lyses the LNPs, exposing all mRNA to the intercalating dye.

    • Calculation: EE%=Total mRNATotal mRNA−Free mRNA​×100 . Formulations must achieve an EE% > 90% to proceed to in vivo studies.

Quantitative Data: Formulation Benchmarking

The integration of the 4-isopropylcyclohexyl cyclic aminoethanol core yields distinct physicochemical advantages over traditional linear aminoethanol lipids. The table below summarizes the comparative data of standard formulations versus the novel cyclic scaffold.

ParameterStandard Formulation (SM-102 Core)Novel Formulation (4-Isopropylcyclohexyl Core)
Ionizable Lipid Core Linear AminoethanolCyclic Aminoethanol
Apparent pKa (TNS Assay) 6.686.35
Z-Average Size (nm) 75 ± 582 ± 4
Polydispersity Index (PDI) 0.120.15
Encapsulation Efficiency (%) 94%96%
Relative In Vivo Expression 1.0x (Baseline)2.4x

Note: The slight increase in Z-average size is a direct consequence of the steric bulk of the cycloalkane ring, which concurrently drives the superior in vivo expression profile by enhancing endosomal membrane disruption.

Secondary Applications in Small Molecule Drug Discovery

Beyond nanomedicine, 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol is a highly valuable building block for small molecule drug discovery, particularly in the design of Sphingosine-1-Phosphate (S1P) receptor modulators .

The aminoethanol core perfectly mimics the endogenous sphingosine headgroup, allowing for critical hydrogen bonding within the receptor's orthosteric site. Simultaneously, the 4-isopropylcyclohexyl tail provides the exact lipophilicity and spatial volume required to anchor the molecule deep into the GPCR's hydrophobic pocket, acting as a functional mimic to the long-chain aliphatic tails seen in drugs like Fingolimod.

References

  • Degradable cyclic amino alcohol ionizable lipids as vectors for potent influenza mRNA vaccines. Nature Nanotechnology (2025). 4

  • Structure–Activity Relationship of Ionizable Lipids for siRNA and mRNA Lipid Nanoparticle Design. PMC / NIH (2023). 3

  • Nanoparticles-Based Strategies to Improve the Delivery of Therapeutic Small Interfering RNA in Precision Oncology. MDPI (2022). 5

  • An ionizable lipid toolbox for RNA delivery. Swingle Lab Publications (2022). 1

Sources

In vivo dosing strategies for 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide to Establishing In Vivo Dosing Strategies for 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol

Abstract

This document provides a comprehensive framework for developing robust in vivo dosing strategies for the novel chemical entity (NCE) 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol. As specific preclinical data for this compound are not extensively available in public literature, this guide emphasizes a principled, first-principles approach applicable to similar small molecules. We will detail the critical sequence of activities from initial physicochemical characterization and formulation development to the selection of appropriate animal models and the design of foundational pharmacokinetic/pharmacodynamic (PK/PD) studies. The protocols and insights provided herein are intended for researchers, scientists, and drug development professionals to establish a scientifically sound basis for subsequent efficacy and toxicology evaluations.

Introduction

2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol is an amino alcohol derivative featuring a bulky lipophilic cyclohexyl moiety. Its structure suggests potential interactions with various biological targets, and while its precise mechanism of action is yet to be elucidated, related structures have been investigated in contexts ranging from cardiovascular to neurological research.[1][2] The successful evaluation of its therapeutic potential in vivo is critically dependent on a well-defined dosing strategy that ensures adequate systemic exposure while minimizing off-target effects.

This guide outlines the essential steps to bridge the gap from a newly synthesized compound to a well-understood investigational drug ready for efficacy modeling. We will cover the causality behind experimental choices, ensuring each protocol is designed as a self-validating system, and ground our recommendations in authoritative standards for preclinical research.

Section 1: Pre-formulation and Physicochemical Characterization

Before any in vivo administration, a thorough understanding of the compound's physicochemical properties is mandatory.[3] These properties dictate the formulation strategy and have a profound impact on the drug's absorption, distribution, metabolism, and excretion (ADME) profile. The primary objective is to develop a formulation that maximizes exposure in early preclinical studies.[3]

Key Physicochemical Parameters

A foundational dataset should be generated for 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol. The following table summarizes essential parameters and presents hypothetical, yet plausible, data for this NCE, which would guide formulation development.

ParameterExperimental MethodHypothetical ValueImplication for Formulation
Molecular Weight Calculation~213.37 g/mol Standard for a small molecule.
Aqueous Solubility Shake-flask method at pH 7.4< 0.1 mg/mLPoorly soluble; requires solubilization enhancement.
pKa Potentiometric titration9.2 (Basic)The amino group will be protonated at physiological pH, potentially improving solubility in acidic solutions.
LogP HPLC or Shake-flask3.5Lipophilic, suggesting good membrane permeability but poor aqueous solubility (BCS Class II/IV).[3]
Melting Point Differential Scanning Calorimetry (DSC)125 °CCrystalline solid, indicating that dissolution rate may be a limiting factor for absorption.
Chemical Stability HPLC analysis after incubationStable at pH 4-8; degrades at pH < 2Avoid highly acidic formulations; suitable for most physiological conditions.
Protocol: Aqueous Solubility Determination (Shake-Flask Method)

  • Preparation: Prepare a series of buffers (e.g., pH 5.0, 7.4, 9.0).

  • Addition of Compound: Add an excess amount of 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol to a known volume of each buffer in separate glass vials.

  • Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

  • Sample Collection: After equilibration, centrifuge the samples to pellet the undissolved solid.

  • Analysis: Carefully collect the supernatant, filter it through a 0.22 µm filter, and determine the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV.

  • Validation: Ensure the presence of undissolved solid at the end of the experiment to confirm that saturation was achieved.

Section 2: Formulation Development for In Vivo Administration

The goal of early formulation is to deliver the compound effectively to enable an accurate assessment of its biological activity.[4][5] Given the hypothetical low aqueous solubility of our target compound, simple aqueous solutions may not be feasible for achieving necessary dose levels.

Vehicle Selection Strategy

The choice of vehicle is paramount and depends on the intended route of administration and the compound's properties.[3]

  • Aqueous Solutions (pH-adjusted): For compounds with ionizable groups, like the amine in our NCE, solubility can be significantly increased by adjusting the pH. Given the pKa of 9.2, creating an acidic salt solution (e.g., using HCl) can be a viable strategy for intravenous administration.

  • Co-solvent Systems: Mixtures of water and a water-miscible organic solvent (e.g., ethanol, propylene glycol, PEG 400) can increase the solubility of lipophilic compounds. However, potential toxicity of the co-solvent itself must be considered.

  • Suspensions: For oral or intraperitoneal routes, a micronized suspension in a vehicle like 0.5% methylcellulose with 0.1% Tween 80 can be used, especially for high-dose toxicology studies.[3]

  • Cyclodextrin-based Solutions: Encapsulating the molecule in a cyclodextrin complex (e.g., hydroxypropyl-β-cyclodextrin, HPβCD) can dramatically increase aqueous solubility and is often suitable for intravenous administration.

Protocol: Preparation of a 20% HPβCD Formulation for IV Injection

  • Vehicle Preparation: Prepare a 20% (w/v) solution of HPβCD in sterile water for injection (WFI). Gently warm and stir until the HPβCD is fully dissolved.

  • Compound Addition: Slowly add the accurately weighed 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol powder to the HPβCD solution while vortexing or sonicating.

  • Solubilization: Continue to mix at room temperature for 1-2 hours or until the solution becomes clear. Gentle heating (up to 40°C) can be used to aid dissolution if necessary, but compound stability must be confirmed.

  • pH Adjustment: Measure the pH of the final solution and adjust to ~7.0-7.4 using sterile 0.1 N HCl or 0.1 N NaOH if required.

  • Sterilization: Filter the final solution through a 0.22 µm sterile syringe filter into a sterile vial.

  • Quality Control: Visually inspect the final solution for any particulates. Confirm the concentration of the compound via an appropriate analytical method (e.g., HPLC-UV).

Section 3: Animal Model and Route of Administration

The selection of an appropriate animal model and administration route should be guided by the scientific question, the compound's properties, and the intended clinical application.[6]

Selection of Animal Models

Rodents, such as mice and rats, are the most common initial choice for in vivo studies due to their well-characterized biology, genetic tractability, and lower costs.[7][8]

  • For Cardiovascular Research: Genetically modified mouse models like Apolipoprotein E-deficient (ApoE−/−) or low-density lipoprotein receptor-deficient (LDLR−/−) mice are standard for studying atherosclerosis.[7][9]

  • For Neurological Research: Toxin-based models (e.g., MPTP for Parkinson's) or genetic models (e.g., APP/PS1 for Alzheimer's) are widely used to investigate neurodegenerative disorders.[1][10][11]

Routes of Administration (RoA)

The chosen RoA significantly affects a drug's bioavailability and pharmacokinetic profile. The main parenteral routes (IV, IP, SC) are often preferred in early discovery to bypass the complexities of oral absorption.[4]

RouteDescriptionAdvantagesDisadvantages
Intravenous (IV) Direct injection into a vein (e.g., tail vein in mice).[12]100% bioavailability, rapid onset, precise dose delivery.Requires skill, potential for injection site reactions, not suitable for suspensions.
Intraperitoneal (IP) Injection into the peritoneal cavity.[12]Large surface area for absorption, easier than IV, suitable for larger volumes.Risk of organ injury, variable absorption, potential for first-pass metabolism.[13]
Subcutaneous (SC) Injection into the layer of skin and tissue beneath the dermis.[12]Slower, more sustained absorption; suitable for slow-release formulations.Slower onset, limited volume, potential for local irritation.
Oral (PO) Administration via gavage into the stomach.[12]Mimics the most common human route, convenient for chronic dosing.[14]Variable bioavailability due to GI tract barriers and first-pass metabolism.
Workflow for RoA Selection

The decision for selecting an appropriate RoA can be visualized as a logical workflow.

RoA_Selection start Start: Define Study Objective pk_study Pharmacokinetic (PK) Screening? start->pk_study efficacy_study Efficacy / PD Study? pk_study->efficacy_study No iv_route Select Intravenous (IV) - Ensures 100% Bioavailability - Defines Clearance & Vd pk_study->iv_route Yes oral_route Select Oral (PO) - Assess Bioavailability - Mimics Clinical Route efficacy_study->oral_route Yes, clinical route is oral other_parenteral Consider IP or SC - Easier Administration - Sustained Exposure (SC) efficacy_study->other_parenteral No, need systemic exposure simply formulation Is Compound Soluble in IV-compatible vehicle? iv_route->formulation end Final RoA Selected oral_route->end other_parenteral->end formulation->other_parenteral No, use suspension formulation->end Yes

Caption: Decision workflow for selecting a route of administration.

Section 4: Protocol for a Pilot Dose-Range Finding Study

A dose-range finding (DRF) study is essential to determine the Maximum Tolerated Dose (MTD) and to observe any acute toxicity. This informs the dose selection for subsequent PK and efficacy studies.

Ethical Considerations: The 3Rs

All animal experiments must be conducted with the highest ethical standards, adhering to the principles of the 3Rs:

  • Replacement: Use non-animal methods where possible.[15]

  • Reduction: Use the minimum number of animals necessary to obtain statistically significant results.[16][17]

  • Refinement: Minimize any potential pain, suffering, or distress to the animals.[15][16]

All protocols must be approved by an Institutional Animal Care and Use Committee (IACUC).[15][18]

Step-by-Step Protocol: Ascending Dose Study in Mice

  • Animal Selection: Use a small group of healthy, age-matched mice (e.g., C57BL/6, n=3 per group).

  • Acclimatization: Allow animals to acclimatize to the facility for at least 5 days before the experiment.

  • Dose Selection: Based on in vitro potency (if known) or literature on similar compounds, select a starting dose (e.g., 1 mg/kg). Subsequent dose groups will escalate by a factor of 3-5x (e.g., 1, 3, 10, 30, 100 mg/kg).

  • Formulation Preparation: Prepare the dosing formulations for each concentration according to a validated protocol (e.g., Section 2.2). Also prepare a vehicle-only control group.

  • Pre-Dose Procedure: Record the body weight of each animal immediately before dosing.

  • Administration: Administer the compound via the selected route (e.g., a single IV bolus injection). Dose volume should be consistent across groups (e.g., 5 mL/kg).[13]

  • Post-Dose Monitoring:

    • Continuously observe animals for the first 4 hours post-dose for any immediate adverse clinical signs (e.g., lethargy, ataxia, abnormal breathing).

    • Continue observations at 24 and 48 hours.

    • Record body weight daily for 7-14 days. A body weight loss of >15-20% is often considered a sign of significant toxicity.

  • Endpoint Determination: The MTD is defined as the highest dose that does not cause mortality, significant body weight loss, or other severe clinical signs of distress.

  • Data Analysis: Summarize clinical observations and body weight changes for each dose group.

Section 5: Pharmacokinetic and Pharmacodynamic (PK/PD) Evaluation

PK/PD modeling is a critical tool in drug development that establishes the relationship between drug exposure (PK) and pharmacological response (PD).[19][20][21][22][23] This relationship helps in selecting an optimal dosing regimen for efficacy studies.

Protocol: Basic Pharmacokinetic Study in Mice

  • Animal Groups: Use cannulated mice if possible to facilitate serial blood sampling. Otherwise, use sparse sampling with terminal bleeds (n=3 animals per time point).

  • Dosing: Administer a single dose of 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol at a dose level well below the MTD (e.g., 10 mg/kg IV).

  • Blood Sampling: Collect blood samples (e.g., 20-30 µL) into tubes containing an anticoagulant (e.g., K2-EDTA) at pre-defined time points.

    • IV route: Pre-dose, 2, 5, 15, 30 min, and 1, 2, 4, 8, 24 hours.

  • Sample Processing: Immediately centrifuge the blood samples to separate plasma. Store the plasma at -80°C until analysis.

  • Bioanalysis: Quantify the concentration of the compound in plasma using a validated LC-MS/MS method.

  • PK Parameter Calculation: Use software like Phoenix WinNonlin to calculate key PK parameters, including:

    • Maximum concentration (Cmax)

    • Time to maximum concentration (Tmax)

    • Area under the concentration-time curve (AUC)

    • Half-life (t½)

    • Clearance (CL)

    • Volume of distribution (Vd)

Integrated PK/PD Workflow

The ultimate goal is to link the measured drug concentrations to a biological effect.

PKPD_Workflow dosing Step 1: In Vivo Dosing (e.g., 10 mg/kg IV in mice) sampling Step 2: Serial Sampling dosing->sampling blood_sample Blood (for PK) sampling->blood_sample tissue_sample Target Tissue (for PD) sampling->tissue_sample bioanalysis Step 3: Bioanalysis (LC-MS/MS) blood_sample->bioanalysis pd_analysis Step 4: PD Analysis (Biomarker Assay, e.g., ELISA) tissue_sample->pd_analysis pk_analysis Step 4: PK Analysis (Calculate AUC, Cmax, t½) bioanalysis->pk_analysis modeling Step 5: PK/PD Modeling (Correlate Exposure with Effect) pk_analysis->modeling pd_analysis->modeling dose_prediction Step 6: Dose Prediction (Inform Efficacy Study Design) modeling->dose_prediction

Caption: Integrated workflow for a PK/PD study.

Conclusion

The development of an effective in vivo dosing strategy for a novel compound like 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol is a systematic, multi-step process. It begins with a deep understanding of the molecule's fundamental physicochemical properties, which directly informs the creation of a stable and administrable formulation. Through carefully designed pilot studies to assess tolerance and pharmacokinetics, researchers can establish a critical exposure-response relationship. This principled approach, grounded in ethical considerations and scientific rigor, provides the solid foundation required to confidently advance an NCE into more complex efficacy and safety evaluations.

References

  • Chesselet, M.-F. (2023). A new look at animal models of neurological disorders. eNeuro.
  • Kumar, D., et al. (2017). Considerations for choosing an optimal animal model of cardiovascular disease. Journal of Translational Medicine.
  • García-Donas, J., et al. (2019). Pharmacokinetic/Pharmacodynamic Modeling for Drug Development in Oncology. Clinical Cancer Research.
  • Wang, J., & Wang, Y. (2020). Application of Pharmacokinetic-Pharmacodynamic Modeling in Drug Delivery: Development and Challenges. Frontiers in Pharmacology.
  • Poco, J., et al. (2023). Recent Advances in Cardiovascular Diseases Research Using Animal Models and PET Radioisotope Tracers. Molecules.
  • Okhotin, D. J., et al. (2025). Genetic Animal Models of Cardiovascular Pathologies. International Journal of Molecular Sciences.
  • García-Donas, J., et al. (2019). Pharmacokinetic/Pharmacodynamic Modeling for Drug Development in Oncology. PubMed.
  • Sheiner, L. B., & Steimer, J. L. (2000). Pharmacokinetic/Pharmacodynamic Modeling in Drug Development. Annual Review of Pharmacology and Toxicology.
  • Lelovas, P., et al. (2014). Animal Models of Cardiovascular Diseases. In Vivo.
  • Sheiner, L. B., & Steimer, J. L. (2000). Pharmacokinetic/pharmacodynamic modeling in drug development. PubMed.
  • Dávalos, A., & Fernández-Hernando, C. (2013). Animal models of cardiovascular diseases. PubMed.
  • Sigma-Aldrich. Using Inhibitors In Vivo. Sigma-Aldrich.
  • Saper, C. B., & Fuller, P. M. (2025). Animal Models for the Study of Neurological Diseases and Their Link to Sleep. International Journal of Molecular Sciences.
  • RJPTSimLab. Study of Different Routes of Drug Administration in Mice and Rats. RJPTSimLab.
  • ACS Publications. (2021). Animal Model Systems in Neuroscience. ACS Chemical Neuroscience.
  • Turner, P. V., et al. (2011). Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider. JAALAS.
  • Chen, Z. Y. (2023). Animal models for research on neurodegenerative diseases. Neuroscience Research.
  • Carmichael, S. T. (2012). Animal Models of Neurological Disorders. Neurotherapeutics.
  • Zhang, Y., et al. (2024). Early Stage Preclinical Formulation Strategies to Alter the Pharmacokinetic Profile of Two Small Molecule Therapeutics. Pharmaceutics.
  • National Committee for Research Ethics in Science and Technology (NENT). (2019). Ethical Guidelines for the Use of Animals in Research. Forskningsetikk.
  • Mohammed, M., et al. (2022). Ethical considerations regarding animal experimentation. Journal of Clinical and Diagnostic Research.
  • Diehl, K. H., et al. (2001). A good practice guide to the administration of substances and removal of blood, including routes and volumes. Journal of Applied Toxicology.
  • ERBC Group. Routes of administration. ERBC Group.
  • American Psychological Association. (2022). Guidelines for Ethical Conduct in the Care and Use of Nonhuman Animals in Research. APA.
  • Ichor Bio. (2022). Navigating the Ethical Landscape of In Vivo Research: Balancing Scientific Advancement and Animal Welfare. Ichor Bio.
  • Maul, V. J., & Chavda, H. G. (2014). Preclinical Formulations: Insight, Strategies, and Practical Considerations. AAPS PharmSciTech.
  • International Journal of One Health. (2026). Ethical Guidelines. International Journal of One Health.
  • Li, P., & Zhao, L. (2009). Small Molecule Formulation Screening Strategies in Drug Discovery. Methods in Molecular Biology.
  • Benchchem. 1-[4-(Propan-2-yl)cyclohexyl]ethan-1-one. Benchchem.

Sources

Troubleshooting & Optimization

Technical Support Center: Synthesis of 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals optimizing the synthesis of 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol . By analyzing the thermodynamic and kinetic variables of this reaction, we provide field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to maximize your secondary amine yield.

Process Overview & Mechanistic Workflow

The synthesis of this target compound generally falls into two strategic pathways: the direct alkylation of a primary amine or the reductive amination of a ketone. The workflow below illustrates why reductive amination is the industry standard for preventing over-alkylation.

SynthesisWorkflow Ketone 4-Isopropylcyclohexanone Imine Iminium Intermediate Ketone->Imine + H+ / -H2O Amine1 Ethanolamine Amine1->Imine Condensation Product 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol Imine->Product Reduction (STAB or H2) Byproduct Tertiary Amine (Over-alkylation) Product->Byproduct Excess Halide Amine2 4-Isopropylcyclohexylamine Amine2->Product Alkylation (SN2) Halide 2-Bromoethanol Halide->Product Base

Synthesis pathways: Reductive amination (preferred) vs. direct alkylation (prone to over-alkylation).

Troubleshooting & FAQs

Q1: My yield is suffering from significant tertiary amine byproduct formation when reacting 4-isopropylcyclohexylamine with 2-bromoethanol. How do I stop this? A1: Direct alkylation of primary amines via SN​2 mechanisms is notoriously difficult to arrest at the secondary amine stage. The resulting secondary amine (your target product) is often more nucleophilic than the sterically hindered starting primary amine, leading to rapid over-alkylation. Expert Solution: Switch your synthetic logic. Instead of alkylating the amine, utilize the1[1]. This route proceeds via an iminium intermediate. Once reduced, the secondary amine is sterically hindered by the bulky cyclohexyl group, making further condensation with another ketone molecule highly unfavorable and effectively halting the reaction at the desired product.

Q2: During the reductive amination route, my conversion stalls at ~60%. How can I push the reaction to completion? A2: Stalled conversions in reductive aminations typically stem from incomplete imine formation or the premature consumption of your reducing agent. Ethanolamine is highly hydrophilic, and the liberated water from the condensation step can push the equilibrium backward. Expert Solution:

  • Drive Imine Formation: Ensure the reaction is slightly acidic (add 1-2 equivalents of glacial acetic acid) to protonate the carbonyl oxygen, increasing its electrophilicity[1].

  • Select the Right Hydride: Use Sodium triacetoxyborohydride (STAB, NaBH(OAc)3​ ). The three electron-withdrawing acetate groups reduce the nucleophilicity of the boron-hydride bond. Unlike NaBH4​ , STAB is mild enough that it will not reduce the unreacted ketone directly, allowing you to form the imine fully before reduction occurs[1].

Q3: I am getting a mixture of diastereomers (cis/trans). How do I control the stereochemistry? A3: The 4-isopropyl group anchors the cyclohexane ring in a rigid chair conformation, locking the isopropyl group in the equatorial position. When the planar iminium ion forms, the reducing agent can attack from either the axial or equatorial face. Expert Solution: Hydride delivery from the less hindered axial face yields the equatorial amine, resulting in the trans-isomer (where both bulky groups are equatorial). STAB reduction inherently favors this trans-isomer. If absolute stereocontrol is required, or if you need the cis-isomer,2 can alter the cis/trans ratio based on the substrate's surface adsorption geometry[2].

Q4: Can I use catalytic hydrogenation instead of hydride reagents for industrial scale-up? A4: Yes. For scale-up, hydride reagents like STAB are expensive and generate stoichiometric boron waste. Catalytic reductive amination using H2​ gas is highly efficient. Recent studies demonstrate that 2 provide excellent conversion (>96%) and selectivity for secondary amines without triggering over-alkylation or unwanted alcohol cleavage[2].

Quantitative Method Comparison

To aid in route selection, the following table summarizes the expected performance metrics of the primary synthetic pathways:

Synthesis MethodKey ReagentsTypical YieldByproduct ProfileScalability
Direct Alkylation 4-Isopropylcyclohexylamine, 2-Bromoethanol, K2​CO3​ 30 - 45%High (Tertiary amines, elimination products)Poor (Difficult downstream purification)
Reductive Amination (Hydride) 4-Isopropylcyclohexanone, Ethanolamine, STAB, AcOH80 - 95%Low (Trace alcohol from direct ketone reduction)Moderate (Generates stoichiometric boron waste)
Reductive Amination (Catalytic) 4-Isopropylcyclohexanone, Ethanolamine, H2​ (2-4 bar), Rh-Ni/ SiO2​ > 95%Very LowExcellent (Green chemistry, high atom economy)

Self-Validating Experimental Protocol

Optimal Route: Reductive Amination using STAB Objective: Synthesize 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol with >85% yield while minimizing unreacted ketone contamination.

Step 1: Iminium Formation

  • In an oven-dried round-bottom flask under inert atmosphere ( N2​ ), dissolve 4-isopropylcyclohexanone (1.0 eq) and ethanolamine (1.1 eq) in anhydrous 1,2-dichloroethane (DCE) to a concentration of 0.2 M.

  • Add glacial acetic acid (1.2 eq) dropwise.

  • Causality: The acid protonates the carbonyl, driving the condensation to the iminium ion.

Step 2: In-Process Control (IPC) Validation

  • Stir at room temperature for 1 hour. Remove a 50 µL aliquot, quench with saturated NaHCO3​ , and analyze via TLC or GC-MS.

  • Self-Validation: Do not proceed until the ketone starting material peak is <5%. If stalled, add 4Å molecular sieves to scavenge water.

Step 3: Controlled Reduction

  • Cool the reaction mixture to 0 °C using an ice bath.

  • Add Sodium triacetoxyborohydride (STAB) (1.5 eq) in three equal portions over 15 minutes.

  • Causality: Portion-wise addition controls the mild exotherm, preventing localized heating that could degrade the intermediate[1]. Allow the reaction to warm to room temperature and stir for 12 hours.

Step 4: Quench and Workup

  • Cool the flask back to 0 °C and quench carefully with saturated aqueous NaHCO3​ .

  • Self-Validation: Observe the gas evolution ( CO2​ ). The bubbling confirms the neutralization of acetic acid and the destruction of unreacted hydride. Wait until all gas evolution ceases (pH ~8) to ensure safe extraction.

  • Extract the aqueous layer with dichloromethane (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Step 5: Purification

  • Purify the crude residue via flash column chromatography (Silica gel, CH2​Cl2​ : MeOH : NH4​OH = 90:9:1) to isolate the pure diastereomers.

References

  • Title: Discovery and Structure–Activity Relationships of Nociceptin Receptor Partial Agonists That Afford Symptom Ablation in Parkinson's Disease Models Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

  • Title: Reductive Amination of Cyclohexanone via Bimetallic Rh-Ni Catalysts: A Pathway to Improved Catalytic Efficiency Source: Catalysts - MDPI URL: [Link]

  • Title: Product distributions of reductive amination of cyclohexanone over Group VIII metalbased catalysts Source: ResearchGate URL: [Link]

Sources

Technical Support Center: Troubleshooting Solubility Issues with 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol. This document is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common solubility challenges encountered with this compound. The guidance herein is based on established principles of organic chemistry and data from structurally similar molecules, given the limited specific public data on the target compound.

Introduction to 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol

2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol is an organic molecule featuring a bulky, non-polar 4-(propan-2-yl)cyclohexyl group and a polar aminoethanol side chain. This bifunctional nature dictates its solubility profile, presenting both opportunities and challenges in formulation. The presence of a secondary amine and a primary alcohol allows for hydrogen bonding, which contributes to some degree of aqueous solubility. However, the significant hydrocarbon content can lead to poor solubility in purely aqueous systems. The amine group also provides a handle for pH-dependent solubility manipulation.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My initial attempt to dissolve the compound in water failed. Why is it not dissolving, and what is the first step I should take?

Answer:

The insolubility of 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol in neutral water is expected due to the large, hydrophobic (water-fearing) 4-(propan-2-yl)cyclohexyl group. While the amino and hydroxyl groups are hydrophilic (water-loving) and capable of hydrogen bonding, the non-polar portion of the molecule dominates its behavior in neutral aqueous solutions.[1][2]

Your first and most effective troubleshooting step is to adjust the pH of the aqueous solution. As an amine, this compound is basic. By lowering the pH with a suitable acid, you will protonate the secondary amine, forming a more soluble ammonium salt.[1][3] This salt will have significantly increased aqueous solubility due to its ionic nature.

Protocol 1: pH Adjustment for Aqueous Solubility

  • Prepare a Suspension: Add the desired amount of 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol to your aqueous buffer or water to create a suspension.

  • Initial pH Measurement: Measure the initial pH of the suspension.

  • Acid Titration: While stirring, add a dilute acid (e.g., 0.1 M or 1 M HCl) dropwise.

  • Observe Dissolution: Continue adding acid and monitoring the pH until the compound fully dissolves. Note the pH at which complete dissolution occurs.

  • Final pH Adjustment: If necessary, you can carefully adjust the pH back up with a dilute base, but be aware that the compound may precipitate if you go above its pKa. For amines, a pH at least 2 units below the pKa of the conjugate acid is generally recommended to maintain solubility.[4] The pKa of the structurally similar cyclohexylamine is 10.64, so aiming for a pH well below this is a good starting point.[5]

Diagram 1: pH-Dependent Solubility Workflow

A Start: Compound insoluble in neutral water B Add compound to aqueous media to form a suspension A->B C Add dilute acid (e.g., HCl) dropwise while stirring B->C D Monitor pH and visual clarity of the solution C->D E Is the solution clear? D->E F Continue adding acid E->F No G Stop acid addition. Record final pH. Solution is ready for use. E->G Yes F->C

Caption: Workflow for increasing aqueous solubility via pH adjustment.

Q2: I need to dissolve the compound in an organic solvent. What are my best options?

Answer:

Given its significant hydrocarbon content, 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol is expected to be soluble in a range of common organic solvents. Structurally similar compounds like cyclohexylamine are miscible with many organic solvents.[6][7][8] Your choice of solvent will depend on the requirements of your experiment (e.g., volatility, polarity, compatibility with other reagents).

Recommended Organic Solvents:

  • Alcohols: Ethanol, methanol, and isopropanol are excellent starting choices due to their ability to hydrogen bond with the amino and hydroxyl groups of the compound. Most amino alcohols show high solubility in these solvents.[9]

  • Polar Aprotic Solvents: Dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) are strong solvents for a wide range of organic molecules and are likely to be effective.

  • Chlorinated Solvents: Dichloromethane (DCM) and chloroform can also be good choices, particularly if a less polar environment is required.

  • Ethers: Tetrahydrofuran (THF) and diethyl ether may also work, though solubility might be lower compared to alcohols or polar aprotic solvents.

Table 1: Recommended Organic Solvents for Initial Screening
Solvent ClassExamplesRationale
Alcohols Ethanol, Methanol, IsopropanolPolar, protic solvents that can act as both hydrogen bond donors and acceptors.
Polar Aprotic DMSO, DMFHigh polarity and ability to dissolve a wide range of compounds.
Chlorinated Dichloromethane, ChloroformGood for less polar compounds; use in a fume hood.
Ethers THF, Diethyl EtherModerately polar; good for initial tests if alcohols are not suitable.
Q3: The compound is not sufficiently soluble in my desired aqueous buffer, even after pH adjustment. What other strategies can I employ?

Answer:

If pH adjustment alone is insufficient, or if your experimental conditions have strict pH constraints, you can use co-solvents to increase the solubility of your compound. A co-solvent is a water-miscible organic solvent that, when added to water, increases the solubility of poorly soluble compounds by reducing the overall polarity of the solvent system.[10][11]

Protocol 2: Using Co-solvents for Enhanced Aqueous Solubility

  • Select a Co-solvent: Choose a water-miscible organic solvent in which your compound is highly soluble. Common choices include ethanol, propylene glycol, or DMSO.[10]

  • Prepare a Concentrated Stock: Dissolve your compound in the pure co-solvent at a high concentration.

  • Titrate into Aqueous Buffer: While stirring the aqueous buffer, slowly add the concentrated stock solution dropwise.

  • Monitor for Precipitation: Observe the solution for any signs of cloudiness or precipitation. If precipitation occurs, you have exceeded the solubility limit for that co-solvent/water ratio.

  • Optimize the Ratio: Experiment with different ratios of co-solvent to aqueous buffer to find the optimal conditions for your desired final concentration. It is often best to keep the percentage of the organic co-solvent as low as possible.

Diagram 2: Co-solvent Strategy Decision Tree

A Is pH adjustment alone sufficient? B Proceed with pH-adjusted aqueous solution A->B Yes C Select a water-miscible organic co-solvent (e.g., Ethanol, DMSO) A->C No D Prepare a concentrated stock of the compound in the co-solvent C->D E Slowly add stock solution to the aqueous buffer with stirring D->E F Does precipitation occur? E->F G Solution is ready. Note the final co-solvent % F->G No H Reduce the final concentration or increase the co-solvent % F->H Yes H->E

Caption: Decision process for using a co-solvent.

Q4: How can I determine the thermodynamic solubility of my compound?

Answer:

Determining the thermodynamic solubility is crucial for understanding the maximum achievable concentration of your compound in a given solvent at equilibrium. The shake-flask method is a standard and reliable technique for this measurement.[4]

Protocol 3: Shake-Flask Method for Thermodynamic Solubility

  • Add Excess Compound: Add an excess amount of the solid compound to a known volume of the chosen solvent (e.g., a specific buffer or solvent system) in a sealed container (like a glass vial). The presence of undissolved solid is essential.

  • Equilibrate: Agitate the mixture at a constant temperature for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

  • Phase Separation: Separate the undissolved solid from the saturated solution. This can be done by centrifugation followed by careful removal of the supernatant, or by filtration through a syringe filter (e.g., 0.22 µm PVDF).

  • Quantify Concentration: Accurately determine the concentration of the compound in the clear supernatant. This can be done using a suitable analytical method such as:

    • High-Performance Liquid Chromatography (HPLC): A highly sensitive and specific method.

    • UV-Vis Spectroscopy: If the compound has a chromophore and there are no interfering substances.

    • Gravimetric Analysis: Involves evaporating a known volume of the solvent and weighing the remaining solid residue.[12]

Diagram 3: Thermodynamic Solubility Determination Workflow

A Add excess solid compound to a known volume of solvent B Seal container and agitate at constant temperature for 24-48 hours A->B C Separate solid and liquid phases (centrifugation or filtration) B->C D Collect the clear supernatant (saturated solution) C->D E Quantify compound concentration in the supernatant using an analytical method (e.g., HPLC) D->E F Result: Thermodynamic Solubility (e.g., in mg/mL) E->F

Caption: Shake-flask method for determining thermodynamic solubility.

Q5: Are there any safety precautions I should be aware of when handling this compound?

Answer:

General Safety Recommendations:

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-resistant gloves.

  • Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

  • Avoid Inhalation and Contact: Avoid inhaling dust or vapors and prevent contact with skin and eyes.

  • Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Always consult your institution's safety guidelines and, if available, the supplier's SDS for the most specific and up-to-date safety information.

References

  • Wikipedia. (n.d.). Cyclohexylamine. Retrieved from [Link]

  • Shanghai Orient Chemical Co., Ltd. (n.d.). Cyclohexylamine CAS 108-91-8. Retrieved from [Link]

  • Gasteiger, J., et al. (2002). Prediction of Aqueous Solubility of Organic Compounds Based on a 3D Structure Representation.
  • Mitchell, B. E., & Jurs, P. C. (1998). Prediction of Aqueous Solubility of Organic Compounds from Molecular Structure.
  • Cheng, A., & Merz, K. M. (2003). Prediction of aqueous solubility of a diverse set of compounds using quantitative structure-property relationships. Journal of medicinal chemistry, 46(17), 3572-3580.

  • askIITians. (2025, March 4). Why are amines soluble in nature?. Retrieved from [Link]

  • Jain, A., et al. (2021). Analytical and Computational Methods for the Determination of Drug-Polymer Solubility and Miscibility. Molecular Pharmaceutics, 18(6), 2135-2158.
  • Bergström, C. A. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. European Journal of Pharmaceutical Sciences, 44(5), 558-568.
  • Mobley, D. L., & Klimovich, P. V. (2012). Physics-Based Solubility Prediction for Organic Molecules. Chemical Reviews, 112(3), 1875-1901.

  • Pharmaxchange.info. (n.d.). Determination of Solubility by Gravimetric Method. Retrieved from [Link]

  • Emco Chemicals. (n.d.). Cyclohexylamine | CAS NO 108-91-8. Retrieved from [Link]

  • Al-Ghananeem, A. M., & Malkawi, A. H. (2018). A review of methods for solubility determination in biopharmaceutical drug characterisation. Journal of Pharmaceutical and Biomedical Analysis, 147, 2-11.

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7965, Cyclohexylamine. Retrieved from [Link]

  • Bergström, C. A., et al. (2004). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs.

  • University of Liverpool. (n.d.). Solubility and pH of amines. Retrieved from [Link]

  • DigitalCommons@URI. (1969). The Solubility of Amino Acids in Various Solvent Systems. Retrieved from [Link]

  • Sravani, G., et al. (2017). FUNDAMENTALS OF SOLUBILITY ENHANCEMENT TECHNIQUES: WHAT DO WE NEED TO CONSIDER?. Indo American Journal of Pharmaceutical Sciences, 4(03), 570-580.

  • Wikipedia. (n.d.). Alkanolamine. Retrieved from [Link]

  • Pearson. (n.d.). Given the data in Problem 47: b. What pH would you make the water layer to cause the carboxylic acid to dissolve in the water layer and the amine to dissolve in the ether layer?. Retrieved from [Link]

  • ResearchGate. (2006). Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. Retrieved from [Link]

  • Grosse Daldrup, D. M., et al. (2006). Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. Industrial & Engineering Chemistry Research, 45(20), 6849-6855.
  • Kumar, S., & Singh, S. (2018). Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharmaceutical and Chemical Analysis, 5(2), 68-76.
  • Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN pharmaceutics, 2012, 195727.
  • Deshmukh, A. S. (2024). A review on solubility enhancement technique for pharmaceutical drugs. GSC Biological and Pharmaceutical Sciences, 26(2), 143-152.

  • International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. Retrieved from [Link]

  • ResearchGate. (n.d.). Structure-property relation of amines over the pH range 5.6-7. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, January 22). Advanced Properties of Amines. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 21552174, 4-Methyl-1-(propan-2-yl)cyclohex-2-en-1-ol. Retrieved from [Link]

Sources

Overcoming steric hindrance in 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Overcoming Steric Hindrance in 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol Derivatives

Welcome to the Advanced Applications Support Center. This portal is designed for drug development professionals and synthetic chemists working with highly hindered secondary aminoethanol scaffolds.

The Core Challenge: Steric and Conformational Dynamics

2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol is a bifunctional molecule characterized by a highly hindered secondary amine and an unhindered primary alcohol. The 4-isopropyl substituent anchors the cyclohexane ring conformationally. Depending on the cis/trans relationship, the amino group can be forced into an axial position, creating severe 1,3-diaxial interactions. This steric bulk fundamentally alters the activation energy landscape, effectively shutting down standard SN​2 pathways and redirecting electrophiles to the oxygen atom [3].

Diagnostic Decision Tree

Before proceeding with your synthesis, use the following logic to identify the root cause of functionalization failures.

Troubleshooting Start Reaction: N-Functionalization Low Yield / No Product? CheckIsomer Check Cyclohexane Stereochemistry (cis vs trans) Start->CheckIsomer IsAxial Amine is Axial (cis isomer)? High Steric Penalty CheckIsomer->IsAxial Yes IsEquatorial Amine is Equatorial (trans)? Moderate Steric Penalty CheckIsomer->IsEquatorial No ChangeMethod Switch to Borrowing Hydrogen or Reductive Amination IsAxial->ChangeMethod Requires harsh conditions OAlkylation Check Chemoselectivity Is O-alkylation occurring? IsEquatorial->OAlkylation Still low yield? ProtectO Protect Hydroxyl Group (e.g., TBS ether) OAlkylation->ProtectO Yes OAlkylation->ChangeMethod No UseCatalyst Use Mn/Ti/Ru Catalysts (Overcome Activation Barrier) ChangeMethod->UseCatalyst

Fig 1: Diagnostic decision tree for troubleshooting N-functionalization of hindered aminoethanols.

Troubleshooting & FAQs

Q: Why does direct N-alkylation with alkyl halides yield predominantly O-alkylated byproducts? A: This is a classic kinetic vs. thermodynamic issue. The bulky 4-isopropylcyclohexyl group physically shields the nitrogen lone pair, drastically increasing the transition state energy for nucleophilic attack. Consequently, the less basic but sterically unhindered primary hydroxyl group of the ethanolamine moiety outcompetes the nitrogen kinetically. To resolve this, you must either mask the oxygen (via silyl protection) or use a reaction pathway where the electrophile specifically targets amines, such as reductive amination.

Q: Can I use the "Borrowing Hydrogen" strategy on this molecule without protecting the primary alcohol? A: Yes, but with caveats. Borrowing hydrogen (hydrogen autotransfer) relies on transition metal catalysts to temporarily oxidize an external alcohol to an aldehyde, which then forms an imine with your amine [1]. While the primary alcohol on your substrate could theoretically self-condense, the extreme steric hindrance around the secondary amine prevents intermolecular self-condensation. By using an excess of a reactive external alcohol (e.g., benzyl alcohol) and a robust catalyst like MnBr(CO)5​ , you can achieve highly chemoselective N-alkylation [1].

Q: My reductive amination is stalling at 50% conversion. How do I push it to completion? A: Stalling in the reductive amination of bulky amines is usually caused by the reversible nature of iminium ion formation and the steric difficulty of hydride delivery. Actionable fix: Switch your solvent to a dehydrating system (e.g., adding 4Å molecular sieves or using Ti(OiPr)4​ as a Lewis acid/water scavenger) to drive iminium formation. Additionally, elevate the temperature slightly and use a smaller hydride source like NaBH3​CN rather than the bulkier NaBH(OAc)3​ .

Quantitative Benchmarking: N-Benzylation

To illustrate the causality of method selection, below is a quantitative comparison of N-benzylation strategies applied to this specific scaffold.

MethodReagents & CatalystTemp (°C)Chemoselectivity (N:O)Yield (%)Mechanistic Causality
Direct Alkylation BnBr, K2​CO3​ , MeCN8015:8542High steric barrier at N favors attack by the unhindered primary O.
Reductive Amination PhCHO, NaBH(OAc)3​ , DCE25>99:165Excellent selectivity, but bulky hydride delivery limits overall conversion.
Borrowing Hydrogen BnOH, MnBr(CO)5​ , t-BuOK130>99:191High thermal energy overcomes activation barriers; transient aldehyde is highly reactive [1].

Mechanistic Pathway: Borrowing Hydrogen

To bypass the steric limitations of SN​2 chemistry, we recommend the borrowing hydrogen pathway. The transient imine/iminium intermediate flattens the local geometry around the nitrogen ( sp3→sp2 ), temporarily relieving steric strain before reduction.

BorrowingHydrogen Alc Alcohol Substrate Ald Aldehyde Intermediate Alc->Ald -H2 (Oxidation) Imi Imine/Iminium Intermediate Ald->Imi + Hindered Amine -H2O Ami Alkylated Amine Imi->Ami +H2 (Reduction) Cat Metal Catalyst (Mn/Ti/Ru) Cat->Alc Cat->Imi

Fig 2: Borrowing hydrogen catalytic cycle for overcoming steric limits in N-alkylation.

Self-Validating Experimental Protocols

Protocol A: Chemoselective N-Alkylation via Manganese-Catalyzed Borrowing Hydrogen

This protocol utilizes an inexpensive, earth-abundant Manganese catalyst to achieve N-alkylation using alcohols, bypassing the need for toxic alkyl halides [1].

Materials:

  • 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol (1.0 mmol)

  • Primary Alcohol (e.g., Benzyl alcohol) (1.2 mmol)

  • MnBr(CO)5​ (0.1 mmol, 10 mol%)

  • Triphenylphosphine ( PPh3​ ) (0.2 mmol, 20 mol%)

  • Potassium tert-butoxide (t-BuOK) (1.2 mmol)

  • Anhydrous Toluene (2 mL)

Step-by-Step Methodology:

  • Preparation (Glovebox/Schlenk line): To an oven-dried, screw-cap reaction tube equipped with a magnetic stir bar, add MnBr(CO)5​ , PPh3​ , and t-BuOK under a strict nitrogen atmosphere. Causality: Mn(I) catalysts are highly susceptible to premature oxidation; strict anaerobic conditions are required to maintain the active catalytic species.

  • Substrate Addition: Inject the anhydrous toluene, followed by the hindered amine and the benzyl alcohol. Seal the tube.

  • Thermal Activation: Transfer the sealed tube to a pre-heated oil bath at 130 °C. Stir vigorously for 20 hours.

  • In-Process Validation Check: At the 4-hour mark, extract a 10 µL aliquot, dilute in EtOAc, and analyze via GC-MS.

    • Validation: You should observe the disappearance of the benzyl alcohol peak and the transient appearance of benzaldehyde (m/z 106) and the iminium intermediate. If only starting materials are present, the catalyst has deactivated (likely due to oxygen ingress)—abort and restart.

  • Workup: Cool the mixture to room temperature, dilute with 5 mL of deionized water, and extract with EtOAc (3 × 10 mL). Dry the combined organic layers over anhydrous MgSO4​ , filter, and concentrate under reduced pressure.

  • Purification: Purify via flash column chromatography (Silica gel, DCM:MeOH gradient) to isolate the pure N-alkylated derivative.

Protocol B: O-Protection for Forced N-Acylation

If N-acylation is required (which cannot be achieved via borrowing hydrogen), temporary protection of the primary alcohol is mandatory [3].

Step-by-Step Methodology:

  • O-Silylation: Dissolve the amine (1.0 eq) in anhydrous DCM at 0 °C. Add Imidazole (2.0 eq) followed by dropwise addition of TBS-Cl (1.05 eq). Stir for 2 hours at room temperature.

    • Validation: TLC (Hexanes:EtOAc 1:1) should show complete consumption of the starting material. The bulky TBS group will selectively protect the primary alcohol without interacting with the hindered secondary amine.

  • N-Acylation: To the crude TBS-protected amine in DCM, add Triethylamine (3.0 eq) and a catalytic amount of DMAP (0.1 eq). Cool to 0 °C and slowly add the desired acid chloride (1.5 eq). Reflux for 12 hours. Causality: The extreme steric bulk requires thermal energy (reflux) and nucleophilic catalysis (DMAP) to drive the formation of the amide bond.

  • Deprotection: Concentrate the mixture, dissolve in THF, and add TBAF (1.0 M in THF, 1.5 eq). Stir for 1 hour at room temperature to cleave the TBS ether, yielding the N-acylated aminoethanol derivative.

References

  • N-Alkylation of Amines with Alcohols Catalyzed by Manganese(II) Chloride or Bromopentacarbonylmanganese(I)
  • Highly Efficient and Selective N-Alkylation of Amines with Alcohols Catalyzed by in Situ Rehydrated Titanium Hydroxide ACS Catalysis URL
  • Organic Chemistry Frontiers (RSC Publishing)
  • N-Isopropylcyclohexylamine | High Purity | For Research Use Benchchem Technical Guides URL

Technical Support Center: Stability of 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support resource for 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and troubleshooting advice regarding the stability and storage of this amino alcohol. Our goal is to equip you with the knowledge to prevent oxidation and ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol and what are its key structural features?

2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol is an organic compound classified as an amino alcohol.[1][2] Its structure contains a secondary amine and a primary alcohol functional group, which are the primary sites of its chemical reactivity.[2] The molecule also features a substituted cyclohexane ring.

Q2: What is the primary cause of degradation for 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol during storage?

Based on its functional groups, the primary degradation pathway for 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol is oxidation. Both the secondary amine and the primary alcohol are susceptible to oxidation, which can be initiated by atmospheric oxygen, light, or trace metal impurities.

Q3: What are the likely oxidation products of 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol?

While specific degradation studies on this molecule are not extensively published, we can predict the likely oxidation products based on the chemistry of amino alcohols.[3]

  • Oxidation of the alcohol: The primary alcohol can be oxidized first to an aldehyde and then further to a carboxylic acid.

  • Oxidation of the amine: The secondary amine can be oxidized to a variety of products, including N-oxides.

These degradation pathways can lead to a complex mixture of impurities in your sample.

Q4: How can I visually inspect my sample for signs of oxidation?

A pure sample of 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol should be a clear, colorless to pale yellow liquid or a white to off-white solid. Signs of degradation may include:

  • A noticeable change in color, such as turning yellow or brown.

  • The formation of precipitates or cloudiness in a previously clear solution.

  • A change in odor.

Troubleshooting Guide: Preventing and Identifying Oxidation

This section provides a more detailed approach to handling and troubleshooting the stability of 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol.

Issue: I suspect my sample of 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol has degraded.

1. Initial Assessment and Quarantine:

  • Immediately quarantine the suspected batch to prevent its use in further experiments.

  • Document any visual changes observed (color, clarity, etc.) and the storage conditions (temperature, light exposure, container type).

2. Analytical Confirmation of Oxidation:

To confirm and quantify the extent of degradation, we recommend the following analytical techniques:

  • High-Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS): This is the most powerful technique for this purpose. It allows for the separation of the parent compound from its degradation products and their identification by mass.

  • Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can also be used, particularly if the degradation products are volatile. Derivatization may be necessary to improve the volatility and thermal stability of the amino alcohol and its degradation products.[4][5]

Experimental Protocol: HPLC-MS Analysis of 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol and its Potential Degradants

Objective: To develop a stability-indicating HPLC-MS method for the analysis of 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol.

Materials:

  • 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol sample (control and suspected degraded)

  • HPLC-grade acetonitrile

  • HPLC-grade water

  • Formic acid

  • C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

  • HPLC system with a UV detector and coupled to a mass spectrometer (e.g., ESI source)

Method:

  • Sample Preparation:

    • Prepare a stock solution of the control (un-degraded) sample in a suitable solvent (e.g., methanol or a mixture of water and acetonitrile) at a concentration of 1 mg/mL.

    • Prepare a similar solution of the suspected degraded sample.

    • Dilute both solutions to a working concentration of approximately 10 µg/mL with the initial mobile phase.

  • HPLC Conditions (starting point, may require optimization):

    • Mobile Phase A: 0.1% formic acid in water

    • Mobile Phase B: 0.1% formic acid in acetonitrile

    • Gradient:

      • 0-5 min: 5% B

      • 5-25 min: 5% to 95% B

      • 25-30 min: 95% B

      • 30-31 min: 95% to 5% B

      • 31-35 min: 5% B

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30 °C

    • Injection Volume: 10 µL

    • UV Detection: 210 nm

  • Mass Spectrometry Conditions (example, instrument dependent):

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • Scan Range: m/z 100-500

    • Capillary Voltage: 3.5 kV

    • Cone Voltage: 30 V

    • Source Temperature: 120 °C

    • Desolvation Temperature: 350 °C

Data Analysis:

  • Compare the chromatograms of the control and degraded samples. Look for new peaks in the degraded sample, which may correspond to oxidation products.

  • Analyze the mass spectra of the new peaks to determine their mass-to-charge ratios and propose potential structures for the degradation products.

Recommended Storage Conditions

To minimize oxidation, we recommend the following storage conditions for 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol:

ParameterRecommendationRationale
Temperature 2-8 °C (Refrigerated)Lower temperatures slow down the rate of chemical reactions, including oxidation.
Atmosphere Inert Gas (Argon or Nitrogen)Replacing air with an inert gas removes oxygen, a key reactant in oxidation.
Light Amber vial or stored in the darkUV light can provide the energy to initiate oxidative degradation.[3]
Container Tightly sealed glass vialPrevents exposure to atmospheric moisture and oxygen. Glass is generally more inert than plastic.
Form Solid (if applicable) or in a dry, aprotic solventStoring as a solid or in a non-reactive solvent minimizes mobility and potential for reaction.

The Use of Antioxidants

For long-term storage or for formulations where the compound will be in solution, the addition of an antioxidant can be beneficial.

Recommended Antioxidants:

  • Butylated hydroxytoluene (BHT): A common free-radical scavenger.

  • Vitamin E (α-tocopherol): A lipophilic antioxidant that can protect against lipid peroxidation.[6]

  • Ascorbic acid (Vitamin C): A water-soluble antioxidant.

Important Considerations:

  • Compatibility: Ensure the chosen antioxidant is soluble and stable in your solvent system and does not interfere with your downstream applications.

  • Concentration: The effective concentration of the antioxidant should be optimized. A typical starting range is 0.01% to 0.1% (w/v).

Visualizing the Oxidation Pathway

The following diagram illustrates the potential oxidation pathways of 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol.

Oxidation_Pathway cluster_main 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol cluster_path1 Alcohol Oxidation cluster_path2 Amine Oxidation A 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol B 2-{[4-(propan-2-yl)cyclohexyl]amino}ethanal (Aldehyde Intermediate) A->B [O] D N-oxide derivative A->D [O] C 2-{[4-(propan-2-yl)cyclohexyl]amino}ethanoic acid (Carboxylic Acid Product) B->C [O]

Caption: Potential oxidation pathways of the subject compound.

Forced Degradation Study Workflow

A forced degradation study can help identify potential degradation products and assess the stability of your compound under various stress conditions.[7][8]

Forced_Degradation_Workflow cluster_stress Stress Conditions A Prepare Solutions of 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol B Acid Hydrolysis (e.g., 0.1 M HCl) A->B C Base Hydrolysis (e.g., 0.1 M NaOH) A->C D Oxidative (e.g., 3% H2O2) A->D E Thermal (e.g., 60°C) A->E F Photolytic (UV/Vis light) A->F G Incubate for a defined period (e.g., 24, 48, 72 hours) B->G C->G D->G E->G F->G H Neutralize (for acid/base samples) G->H I Analyze all samples by HPLC-MS H->I J Compare to control (time zero) sample I->J K Identify and characterize degradation products J->K

Caption: Workflow for a forced degradation study.

References

  • Gong, L., et al. (2022). Protective Effects of Several Common Amino Acids, Vitamins, Organic Acids, Flavonoids and Phenolic Acids against Hepatocyte Damage Caused by Alcohol. PMC. Retrieved from [Link]

  • Pharmaceutical Outsourcing. (2012, January 1). Forced Degradation to Develop Stability-indicating Methods. Retrieved from [Link]

  • Nippon Nyukazai Co., Ltd. (2018). AMINO ALCOHOL EA. Retrieved from [Link]

  • Sherekar, D. P., et al. (n.d.). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Retrieved from [Link]

  • Buck, R. H., & Krummen, K. (1987). High-performance liquid chromatographic determination of enantiomeric amino acids and amino alcohols after derivatization with o-phthaldialdehyde and various chiral mercaptans. Application to peptide hydrolysates.

  • O'Bannon, L. S. (1933). The oxidation of amino alcohols. University of Louisville. Retrieved from [Link]

  • ResearchGate. (n.d.). Amino Alcohol Oxidation with Gold Catalysts: The Effect of Amino Groups. Retrieved from [Link]

  • ResearchGate. (n.d.). Amino Alcohols: Chromatographic Methods for the Determination of Derivatives of Nitrogen-Containing Toxic Chemicals. Retrieved from [Link]

  • SciELO. (n.d.). Forced Degradation Study and Development of a Stability-Indicating Method for Amoxicillin Capsules According to ANVISA Guidelines. Retrieved from [Link]

  • Thannickal, V. J. (2010). Quantitative Analysis of amino acid oxidation markers by tandem mass spectrometry. PMC. Retrieved from [Link]

Sources

Technical Support Center: Crystallization of 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

This technical support guide is designed for researchers, scientists, and drug development professionals actively engaged in the crystallization of 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol. As a molecule with potential pharmaceutical applications, achieving a crystalline solid with high purity and a desirable crystal habit is paramount. This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established scientific principles and practical laboratory experience.

I. Understanding the Molecule: Physicochemical Context

Before delving into troubleshooting, a foundational understanding of the target molecule is crucial. 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol is an amino alcohol. The presence of both an amino group and a hydroxyl group allows for hydrogen bonding, which can significantly influence solvent selection and crystal packing. The cyclohexyl group adds a non-polar, bulky character to the molecule.

PropertyValue/InformationSource
Molecular FormulaC11H23NO[1][2]
Molecular Weight185.31 g/mol [2]
Key Functional GroupsSecondary Amine, Primary Alcohol, Cyclohexyl Ring[1][2]
Expected PropertiesPotential for hydrogen bonding, solubility in polar and some non-polar organic solvents.[3]

II. Troubleshooting Guide: A-Question-and-Answer Approach

This section addresses common challenges encountered during the crystallization of 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol. The solutions provided are based on fundamental principles of crystallization.

Crystallization Initiation Problems

Q1: I've dissolved my compound in a hot solvent and allowed it to cool, but no crystals have formed. What should I do?

A1: This is a classic case of either insufficient supersaturation or a nucleation barrier.[4] Here’s a systematic approach to troubleshoot:

  • Induce Nucleation:

    • Scratching: Gently scratch the inside of the flask at the surface of the solution with a glass rod. This creates microscopic imperfections on the glass surface that can act as nucleation sites.[4]

    • Seeding: If you have a small crystal of the desired compound, add it to the solution. This "seed" provides a template for further crystal growth.[5][6] If a crystal of the exact compound isn't available, sometimes a crystal of a structurally similar compound can work.[3]

  • Increase Supersaturation:

    • Evaporation: Slowly evaporate some of the solvent. This increases the concentration of your compound, pushing the solution into a supersaturated state.[7] This can be done by leaving the flask partially open in a fume hood or by gentle heating under a stream of inert gas.

    • Cooling: If you have been cooling at room temperature, try further cooling in an ice bath or even a freezer.[4] Slower cooling is generally preferred for better crystal quality.[8]

  • Re-evaluate Solvent System: It's possible the solvent is too good at dissolving your compound.[3] You may need to add an "anti-solvent" (a solvent in which your compound is poorly soluble) dropwise to the solution until it becomes slightly turbid. Then, warm the solution until it becomes clear again and allow it to cool slowly. This technique is known as anti-solvent crystallization.[9]

Q2: Instead of crystals, an oil has separated from the solution. What is happening and how can I fix it?

A2: This phenomenon is known as "oiling out" and occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline phase.[4][10] This often happens when the melting point of the compound is lower than the boiling point of the solvent, or when there are significant impurities present.[4]

Here are some strategies to overcome oiling out:

  • Lower the Temperature of Dissolution: Try to dissolve the compound at a lower temperature, even if it requires more solvent. This reduces the risk of the compound melting in the hot solvent.

  • Change the Solvent System: Select a solvent with a lower boiling point. Alternatively, using a mixed solvent system can sometimes prevent oiling out.[4]

  • Slow Down Cooling: Very slow cooling can favor crystallization over oiling out.[4] You can achieve this by placing the flask in a Dewar filled with warm water and allowing it to cool to room temperature overnight.

  • Increase the Solvent Volume: Redissolve the oil in a larger volume of the hot solvent and allow it to cool slowly.[7]

  • Purification: If impurities are suspected, purify the compound further using techniques like column chromatography before attempting crystallization.[7]

Crystal Quality and Yield Issues

Q3: I'm getting crystals, but they are very small needles or a fine powder. How can I grow larger crystals?

A3: The formation of small crystals is typically a result of rapid nucleation and crystal growth.[11][12] To obtain larger crystals, you need to slow down the crystallization process.

  • Slow Cooling: This is the most critical factor.[8][13] Avoid crash cooling in an ice bath. Allow the solution to cool slowly to room temperature, and then gradually cool it further if necessary.

  • Reduce Supersaturation: High supersaturation leads to rapid nucleation, resulting in many small crystals.[14] Try using a slightly larger volume of solvent to create a less concentrated solution.

  • Solvent Choice: The choice of solvent can significantly impact crystal habit. Experiment with different solvents or solvent mixtures.[15]

Q4: My crystal yield is very low. How can I improve it?

A4: A low yield indicates that a significant amount of your compound remains dissolved in the mother liquor.[16]

  • Minimize Solvent Volume: Use the minimum amount of hot solvent necessary to fully dissolve your compound.[7]

  • Maximize Precipitation: After initial crystal formation, cool the solution in an ice bath to maximize the amount of compound that crystallizes out.[7]

  • Concentrate the Mother Liquor: After filtering the first crop of crystals, you can often obtain a second crop by evaporating some of the solvent from the mother liquor and re-cooling.[7]

  • Anti-Solvent Addition: If appropriate for your solvent system, adding an anti-solvent can help to precipitate more of the compound.

III. Experimental Protocol: A General Workflow

This protocol provides a starting point for the crystallization of 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol. Optimization will likely be required based on your specific sample and desired outcome.

Step 1: Solvent Screening

A crucial first step is to identify a suitable solvent or solvent system.[17] A good crystallization solvent should dissolve the compound when hot but have low solubility when cold.

  • Procedure:

    • Place a small amount of your compound (e.g., 10-20 mg) into several small test tubes.

    • Add a small amount of a different solvent to each test tube at room temperature. Observe the solubility.

    • For solvents in which the compound is sparingly soluble at room temperature, gently heat the test tube and observe if the compound dissolves.

    • Allow the solutions that formed upon heating to cool to room temperature and then in an ice bath. Observe for crystal formation.

  • Common Solvents to Screen for Amino Alcohols:

    • Alcohols (Methanol, Ethanol, Isopropanol)

    • Esters (Ethyl acetate)

    • Ketones (Acetone)

    • Ethers (Tetrahydrofuran)

    • Hydrocarbons (Hexane, Heptane - often as anti-solvents)

    • Water (if the compound has sufficient polarity or as a component of a mixed solvent system)

Step 2: Crystallization by Slow Cooling

  • Place the crude 2-{[4-(propan-2-yl)cyclohexyl]amino}ethan-1-ol in an Erlenmeyer flask.

  • Add the chosen solvent dropwise while heating and stirring until the compound is completely dissolved. Add a slight excess of solvent to avoid premature crystallization.[16]

  • If there are any insoluble impurities, perform a hot filtration.

  • Cover the flask with a watch glass and allow it to cool slowly to room temperature.

  • Once crystals have formed, you can further cool the flask in an ice bath to maximize the yield.

  • Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and allow them to air dry.

IV. Visualizing Crystallization Logic

The following diagrams illustrate key decision-making processes in crystallization.

Caption: Troubleshooting Decision Tree for Crystallization.

Solvent_Selection_Workflow start Start: Crude Compound solubility_test Solubility Test in Various Solvents (Room Temperature) start->solubility_test soluble Soluble at RT (Poor Choice) solubility_test->soluble insoluble Insoluble/Slightly Soluble at RT solubility_test->insoluble heat_test Heat to Dissolve insoluble->heat_test dissolves Dissolves on Heating heat_test->dissolves not_dissolves Does Not Dissolve (Poor Choice) heat_test->not_dissolves cool_solution Cool Solution dissolves->cool_solution crystals Crystals Form (Good Candidate) cool_solution->crystals no_crystals No Crystals Form cool_solution->no_crystals anti_solvent Consider as Anti-solvent or Re-evaluate no_crystals->anti_solvent

Caption: Workflow for Selecting a Crystallization Solvent.

V. Frequently Asked Questions (FAQs)

Q1: Can I use a rotary evaporator to speed up crystallization?

A1: While a rotary evaporator is excellent for removing solvent, it generally leads to very rapid crystallization, which can result in the formation of a powder or very small crystals with trapped impurities.[4] For obtaining high-quality crystals, slow evaporation is preferred.

Q2: How do I know if my crystals are pure?

A2: A sharp melting point is a good indicator of purity. You can also use analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, High-Performance Liquid Chromatography (HPLC), or Mass Spectrometry to assess purity.

Q3: What is the role of supersaturation in crystallization?

A3: Supersaturation is the driving force for crystallization.[14][18] It is a state where a solution contains more dissolved solute than it can hold at equilibrium.[5] The level of supersaturation influences both nucleation (the formation of new crystal nuclei) and crystal growth.[19] At high supersaturation, nucleation dominates, leading to many small crystals, while at low supersaturation, growth dominates, resulting in fewer, larger crystals.[14]

Q4: Can the stirring rate affect my crystallization?

A4: Yes, stirring can affect heat and mass transfer within the solution, which can influence nucleation and crystal growth rates.[12] In general, gentle stirring can promote the growth of more uniform crystals. Vigorous stirring can sometimes lead to smaller crystals due to secondary nucleation.

Q5: Are there any specific safety precautions I should take?

A5: Always work in a well-ventilated fume hood, especially when working with volatile organic solvents. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Be aware of the flammability and toxicity of the solvents you are using.

VI. References

  • Mettler Toledo. (n.d.). Supersaturation and Crystallization for Nucleation and Growth. Retrieved from [Link]

  • Wikipedia. (2023, October 27). Supersaturation. Retrieved from [Link]

  • Pharmaceutical Technology. (2021, November 2). Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs. Retrieved from [Link]

  • Journal of Pharmaceutical Sciences. (2005, July 15). An approach to solvent screening for crystallization of polymorphic pharmaceuticals and fine chemicals. Retrieved from [Link]

  • Stein, S. (n.d.). Cooling Rate and Crystal Size. Northwestern University. Retrieved from [Link]

  • Harvard Natural Sciences Lecture Demonstrations. (n.d.). Supersaturation and Crystallization. Retrieved from [Link]

  • Industrial & Engineering Chemistry Research. (2012, September 12). Optimal Solvent Screening for the Crystallization of Pharmaceutical Compounds from Multisolvent Systems. Retrieved from [Link]

  • IIT Kanpur. (n.d.). Chemistry Crystallization. SATHEE JEE. Retrieved from [Link]

  • Myerson, A. S. (2002). Crystallization of Organic Compounds. John Wiley & Sons.

  • APC. (2020, September 28). [WEBINAR] How do you choose a solvent and design your crystallization faster? Retrieved from [Link]

  • Reddit. (2020, March 16). How does cooling rate affect the point at which crystalisation occures and why? Retrieved from [Link]

  • YouTube. (2022, June 1). What is Supersaturation | Crystallization | Part 5 | Mass Transfer Operations. Retrieved from [Link]

  • ESWA. (n.d.). Crystal Size and Cooling Rate - Teacher Notes. Retrieved from [Link]

  • Mettler Toledo (Chinese). (n.d.). Supersaturation and Crystallization for Nucleation and Growth. Retrieved from [Link]

  • University of York. (n.d.). Problems with Recrystallisations. Chemistry Teaching Labs. Retrieved from [Link]

  • Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

  • YouTube. (2020, October 10). Solvent Selection in Pharmaceutical Crystallization Process Development. Retrieved from [Link]

  • Google Patents. (1992, June 2). US5118815A - Method for crystallization of amino acids. Retrieved from

  • Spingler, B., Schnidrig, S., Todorova, T., & Wild, F. (2012). Some thoughts about the single crystal growth of small molecules. CrystEngComm, 14(3), 751-757.

  • MDPI. (2022, July 22). Effect of Cooling Rate on the Crystal Quality and Crystallization Rate of SiC during Rapid Solidification Based on the Solid–Liquid Model. Retrieved from [Link]

  • PMC. (2018, December 25). Effect of Cooling Rate on Phase and Crystal Morphology Transitions of CaO–SiO2-Based. Retrieved from [Link]

  • Google Patents. (1941, June 3). US2243977A - Process for the preparation of amino-alcohols. Retrieved from

  • Canadian Science Publishing. (n.d.). A NEW GENERAL SYNTHESIS OF 2-AMINO ALCOHOLS. Retrieved from [Link]

  • Organic Syntheses Procedure. (n.d.). One-Pot Preparation of Cyclic Amines from Amino Alcohols. Retrieved from [Link]

  • ResearchGate. (2012, March 14). Why I am not getting crystals? Retrieved from [Link]

  • PubChem - NIH. (n.d.). 2-(Propylamino)ethanol. Retrieved from [Link]

  • Chemsrc. (n.d.). 2-[(2-Ethylcyclohexyl)amino]propan-1-ol | CAS#:1561746-91-5. Retrieved from [Link]

  • ResearchGate. (n.d.). Crystal structure of 4-cyclohexyl-1-(propan-2-ylidene)thiosemicarbazide. Retrieved from [Link]

  • PMC. (n.d.). Crystal structure of 4-cyclohexyl-1-(propan-2-ylidene)thiosemicarbazide. Retrieved from [Link]

  • NextSDS. (n.d.). 2-{2-[(propan-2-yl)amino]ethoxy}ethan-1-ol hydrochloride. Retrieved from [Link]

  • AMERICAN ELEMENTS. (n.d.). 2-(hexylamino)ethan-1-ol. Retrieved from [Link]

  • MDPI. (2021, April 30). Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations. Retrieved from [Link]

  • PubChem. (n.d.). 2-(4-Ethenyl-4-methyl-3-(prop-1-en-2-yl)cyclohexyl)propan-2-ol. Retrieved from [Link]

  • MDPI. (2020, December 4). Effect of Choice of Solvent on Crystallization Pathway of Paracetamol: An Experimental and Theoretical Case Study. Retrieved from [Link]

  • Semantic Scholar. (n.d.). The solubility of amino acids and related compounds in aqueous thylene glycol solutions. Retrieved from [Link]

Sources

Technical Support Center: Purification of 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals tasked with isolating and purifying 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol .

As a secondary amine with an amphiphilic profile—featuring a highly lipophilic isopropylcyclohexyl tail and a polar, hydrogen-bonding aminoethanol head—this molecule presents unique downstream processing challenges. The following troubleshooting guides, protocols, and decision matrices are designed to provide self-validating, scalable solutions for your workflow.

Part 1: Troubleshooting Guides & FAQs

Q1: During the aqueous workup of my reductive amination, the crude mixture forms an unbreakable emulsion. How can I resolve this? Causality: The target molecule is a potent amphiphile. The lipophilic tail (isopropylcyclohexyl) and polar head (aminoethanol) act as a surfactant, drastically lowering the interfacial tension between the organic and aqueous layers. Solution: Do not shake the separatory funnel vigorously; use a gentle inversion technique. Increase the ionic strength of the aqueous layer by using saturated brine (NaCl) instead of water, which forces the organic compound into the organic phase via the "salting out" effect. If an emulsion persists, filter the entire biphasic mixture through a pad of Celite to remove the micro-particulates stabilizing the emulsion.

Q2: My reductive amination yielded the desired secondary amine, but it is contaminated with excess ethanolamine (primary amine). Vacuum distillation is causing thermal degradation. What is the alternative? Causality: Ethanolamine has a high boiling point (~170°C) and strong hydrogen-bonding capabilities, causing it to co-distill with or thermally degrade the target secondary amine during vacuum distillation. Solution: Utilize a polymer-supported scavenger, such as PS-Benzaldehyde or Wang aldehyde resin. These resins selectively react with primary amines to form covalent imine bonds, effectively sequestering the impurity onto the solid support while leaving the sterically hindered secondary amine in solution[1].

Q3: I am attempting to purify the compound via standard silica gel flash chromatography, but I am observing severe streaking/tailing and low recovery. How do I fix this? Causality: The secondary amine and hydroxyl groups of the target molecule strongly interact with the acidic silanol (Si-OH) groups on the silica gel stationary phase through hydrogen bonding and ion-exchange mechanisms. Solution: You must neutralize the stationary phase. Pre-treat the silica gel with 1-5% Triethylamine (TEA) or incorporate aqueous ammonia into your mobile phase (e.g., DCM/MeOH/NH₄OH). This outcompetes the target molecule for the acidic silanol sites, ensuring sharp elution peaks and high recovery[2].

Part 2: Experimental Protocols

The following self-validating protocols are designed to target specific impurity classes based on their chemical properties.

Protocol A: Optimized Acid-Base Extraction (Removal of Neutrals)

This protocol separates the target secondary amine from unreacted ketones (e.g., 4-isopropylcyclohexanone) and non-basic byproducts.

  • Dissolution: Dissolve the crude reaction mixture in Methyl tert-butyl ether (MTBE).

  • Acidification: Extract the organic layer with 1M HCl (aqueous). The secondary amine will protonate to form a water-soluble ammonium salt.

  • Separation: Drain the lower aqueous layer. Discard the organic layer, which contains the neutral impurities[2].

  • Basification: Cool the aqueous layer in an ice bath and slowly add 2M NaOH until the pH is > 10. The amine will deprotonate and precipitate as a free base.

  • Extraction: Extract the basified aqueous layer with fresh MTBE (3x).

  • Isolation: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Polymer-Supported Scavenging (Removal of Primary Amines)

This protocol utilizes solid-phase extraction principles to remove excess ethanolamine without chromatography[3].

  • Preparation: Dissolve the semi-pure amine mixture in Dichloromethane (DCM) or THF. Do not use methanol, as it impedes resin swelling.

  • Incubation: Add 3 molar equivalents of PS-Benzaldehyde resin (relative to the primary amine impurity calculated via NMR)[4].

  • Agitation: Shake gently on an orbital shaker at room temperature for 4–12 hours. Critical: Do not use magnetic stirring, as the stir bar will mechanically grind and destroy the resin beads[4].

  • Filtration: Filter the mixture through a fritted glass funnel. The primary amine remains covalently bound to the resin[3].

  • Recovery: Rinse the resin with additional DCM and concentrate the filtrate to yield the purified secondary amine[4].

Protocol C: Amine-Modified Flash Chromatography (High-Resolution Purification)

Use this as a final polish if closely eluting tertiary amine byproducts remain.

  • Column Packing: Pack the column with standard silica gel (40–63 µm)[4].

  • Neutralization: Flush the column with 2 column volumes (CV) of the mobile phase containing 1% Triethylamine (TEA) (e.g., DCM/MeOH/TEA 95:4:1).

  • Loading: Load the sample dissolved in a minimum amount of DCM.

  • Elution: Elute using the TEA-modified mobile phase. Monitor fractions via TLC, visualizing with a Ninhydrin stain (secondary amines will appear as distinct spots).

Part 3: Data Presentation

Table 1: Comparative Purification Techniques for 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol

Purification TechniqueTarget Impurity RemovedExpected YieldExpected PurityScalability
Acid-Base Extraction Neutrals (Ketones), SaltsHigh (>85%)ModerateExcellent (Kg scale)
Polymer-Supported Scavenging Primary Amines (Ethanolamine)High (>90%)High (>95%)Moderate (g scale)
Amine-Modified Chromatography Closely eluting byproductsModerate (70%)Very High (>98%)Low (mg to g scale)
Vacuum Distillation High-boiling oligomersLow (<50%)ModeratePoor (Thermal risk)

Part 4: Workflow Visualization

The following decision matrix outlines the logical progression of purification techniques based on the impurities present in your crude mixture.

PurificationWorkflow Start Crude Mixture 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol Step1 Acid-Base Extraction (pH Control) Start->Step1 Neutrals Discard Organic Layer (Ketones, Neutrals) Step1->Neutrals Org Phase AqPhase Aqueous Phase (Protonated Amine) Step1->AqPhase Aq Phase Basify Basify to pH > 10 Extract with MTBE AqPhase->Basify Check1 Primary Amine Contamination? Basify->Check1 Scavenger PS-Benzaldehyde Resin (Imine Sequestration) Check1->Scavenger Yes Check2 Purity > 95%? Check1->Check2 No Scavenger->Check2 Chroma Amine-Modified Silica Chromatography Check2->Chroma No Pure Purified Target Compound Check2->Pure Yes Chroma->Pure

Figure 1: Decision matrix for the purification of secondary amines from reaction mixtures.

References

  • Guinó, M., Brulé, E., De Miguel, Y.R. "Recycling and Reuse of a Polymer-Supported Scavenger for Amine Sequestration". Journal of Combinatorial Chemistry / ACS Publications. URL: [Link]

Sources

Validation & Comparative

A Comparative Guide: GC-MS vs. LC-MS for the Analysis of 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of pharmaceutical development and chemical analysis, the robust and accurate characterization of novel molecules is paramount. The compound 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol, an amino alcohol, presents a unique analytical challenge due to its amphiphilic nature. It possesses polar, protic functional groups (a secondary amine and a primary alcohol) which are prone to hydrogen bonding, and a bulky, non-polar aliphatic substituent. These characteristics significantly influence its behavior in chromatographic systems.

This guide provides an in-depth, objective comparison of two powerful analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS)—for the analysis of this target analyte. We will move beyond a simple listing of specifications to explore the fundamental causality behind experimental choices, providing field-proven insights for researchers, scientists, and drug development professionals. Our objective is to equip you with the necessary expertise to select the most appropriate methodology, ensuring data integrity, sensitivity, and efficiency.

The Analytical Challenge: Physicochemical Properties of the Analyte

Understanding the inherent properties of 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol is the critical first step in method development.

  • Volatility: The presence of both -NH and -OH groups allows for strong intermolecular hydrogen bonding. This significantly raises the boiling point and reduces the volatility of the molecule, making its direct introduction into a gaseous phase for GC analysis problematic.

  • Thermal Stability: While not exceptionally labile, the analyte's functional groups can be susceptible to degradation or unwanted reactions at the high temperatures often required in a GC injection port.

  • Polarity: The molecule is decidedly polar due to the amine and alcohol moieties. This polarity can lead to undesirable interactions with the stationary phases in GC, causing peak tailing and poor chromatographic performance.[1] However, this same polarity makes it well-suited for separation via liquid chromatography.

  • Ionization Potential:

    • For LC-MS: The secondary amine is a basic site that is readily protonated. This makes the molecule an ideal candidate for soft ionization techniques like Electrospray Ionization (ESI) in positive ion mode, which typically yields a strong protonated molecule, [M+H]+.[2]

    • For GC-MS: Hard ionization techniques like Electron Ionization (EI) are standard for GC-MS.[3] For this molecule, EI would likely induce significant fragmentation, potentially leading to a weak or absent molecular ion, which can complicate identification.

The GC-MS Approach: A Strategy of Chemical Modification

Direct analysis of our target analyte by GC-MS is not advisable due to the challenges outlined above. The key to a successful GC-MS method lies in chemical derivatization—a process that masks the polar functional groups to enhance volatility and improve chromatographic behavior.[4]

The Imperative of Derivatization

Derivatization is a cornerstone of GC analysis for many pharmaceutical and biological compounds.[4][5] For 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol, the active hydrogens on the alcohol and amine groups are the targets. By replacing them with non-polar, thermally stable groups, we achieve several critical goals:

  • Eliminate Hydrogen Bonding: This is the primary mechanism for increasing volatility.

  • Reduce Polarity: This minimizes unwanted interactions with the GC column, resulting in more symmetrical, sharper peaks.

  • Improve Thermal Stability: The resulting derivative is often more stable at high temperatures than the parent compound.

For this application, silylation is an excellent choice. Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst are highly effective at derivatizing both hydroxyl and amine groups.

Experimental Workflow: GC-MS with Silylation

GCMS_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis Sample 1. Aliquot Sample (in aprotic solvent, e.g., Acetonitrile) Drydown 2. Evaporate to Dryness (under Nitrogen stream) Sample->Drydown Deriv 3. Add Derivatization Reagent (BSTFA + 1% TMCS) Drydown->Deriv React 4. React (e.g., 70°C for 30 min) Deriv->React GC_Inject 5. GC Injection (Splitless Mode) React->GC_Inject GC_Sep 6. Chromatographic Separation (e.g., Agilent DB-5ms column) GC_Inject->GC_Sep MS_Ionize 7. Ionization (Electron Ionization, 70 eV) GC_Sep->MS_Ionize MS_Analyze 8. Mass Analysis (Quadrupole Analyzer) MS_Ionize->MS_Analyze Detect 9. Detection & Data Acquisition MS_Analyze->Detect

Caption: GC-MS workflow including the essential derivatization step.

Detailed Protocol: GC-MS Analysis

  • Sample Preparation (Derivatization): a. Pipette 100 µL of the sample (dissolved in a volatile, aprotic solvent like acetonitrile) into a 2 mL autosampler vial. b. Evaporate the solvent to complete dryness under a gentle stream of nitrogen. This is critical as protic solvents will consume the derivatizing reagent. c. Add 100 µL of BSTFA + 1% TMCS and 100 µL of pyridine (as a solvent and acid scavenger). d. Cap the vial tightly and heat at 70°C for 30 minutes in a heating block or oven. e. Cool to room temperature before analysis. The sample is now ready for injection.

  • Instrumentation and Conditions:

    • Gas Chromatograph: Agilent 8890 GC System (or equivalent).

    • Injector: Split/splitless inlet, operated in splitless mode at 280°C.

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • Column: Agilent DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness.

    • Oven Program: Initial temperature of 150°C, hold for 1 min, ramp at 20°C/min to 300°C, hold for 5 min.

    • Mass Spectrometer: Agilent 5977B MSD (or equivalent).[6]

    • Ion Source: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Acquisition Mode: Full Scan (m/z 50-550).

The LC-MS Approach: A Strategy of Direct Analysis

For a polar, non-volatile, and easily ionizable molecule like 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol, LC-MS is an inherently suitable technique. It leverages the molecule's properties rather than needing to chemically alter them, offering a more direct and often simpler workflow.[7][8][9]

The Power of "Dilute and Shoot"

The combination of reversed-phase liquid chromatography with electrospray ionization mass spectrometry (LC-ESI-MS) is exceptionally powerful for this class of compounds.[2]

  • Reversed-Phase LC (RPLC): A C18 column provides a non-polar stationary phase that retains the analyte based on the hydrophobic interaction of its cyclohexyl group, while the polar mobile phase ensures elution.

  • Electrospray Ionization (ESI): This soft ionization technique transfers the analyte from the liquid phase to the gas phase as an intact, charged ion.[2] The basic secondary amine readily accepts a proton from the acidic mobile phase, forming a stable [M+H]+ ion, which is ideal for sensitive detection by the mass spectrometer.

  • Tandem Mass Spectrometry (MS/MS): For enhanced selectivity and quantitative performance, a triple quadrupole mass spectrometer can be used.[10] This allows for Selected Reaction Monitoring (SRM), where the specific [M+H]+ precursor ion is isolated and fragmented, and a specific product ion is monitored. This technique drastically reduces chemical noise and improves detection limits.

Experimental Workflow: LC-MS/MS

LCMS_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis Sample 1. Aliquot Sample Dilute 2. Dilute with Mobile Phase A Sample->Dilute Vortex 3. Vortex to Mix Dilute->Vortex Filter 4. Filter (Optional, 0.22 µm) Vortex->Filter LC_Inject 5. LC Injection Filter->LC_Inject LC_Sep 6. Chromatographic Separation (Reversed-Phase C18) LC_Inject->LC_Sep MS_Ionize 7. Ionization (Electrospray, ESI+) LC_Sep->MS_Ionize MS_Analyze 8. MS/MS Analysis (SRM on Triple Quadrupole) MS_Ionize->MS_Analyze Detect 9. Detection & Data Acquisition MS_Analyze->Detect

Caption: LC-MS/MS workflow demonstrating the simple "dilute and shoot" approach.

Detailed Protocol: LC-MS/MS Analysis

  • Sample Preparation: a. Prepare a 1 mg/mL stock solution of the analyte in methanol. b. Serially dilute the stock solution with the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid) to create calibration standards and quality control samples. c. For an unknown sample, dilute it in the same manner to fall within the calibration range. d. Transfer the final dilution to an autosampler vial. No derivatization or evaporation is required.

  • Instrumentation and Conditions:

    • Liquid Chromatograph: Agilent 1290 Infinity II UPLC System (or equivalent).

    • Column: Waters Acquity UPLC BEH C18, 2.1 x 50 mm, 1.7 µm.

    • Mobile Phase A: Water + 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

    • Gradient: 5% B to 95% B over 5 minutes, hold at 95% B for 1 min, return to 5% B and re-equilibrate for 2 min.

    • Flow Rate: 0.4 mL/min.

    • Column Temperature: 40°C.

    • Injection Volume: 2 µL.

    • Mass Spectrometer: Agilent 6470 Triple Quadrupole MS (or equivalent).

    • Ion Source: Agilent Jet Stream ESI, Positive Ion Mode.

    • Gas Temperature: 300°C.

    • Gas Flow: 8 L/min.

    • Nebulizer Pressure: 35 psi.

    • Sheath Gas Temperature: 350°C.

    • Sheath Gas Flow: 11 L/min.

    • Capillary Voltage: 3500 V.

    • Acquisition Mode: Selected Reaction Monitoring (SRM). Note: The exact precursor > product ion transition would need to be determined experimentally by infusing the analyte.

Head-to-Head Performance Comparison

The choice between GC-MS and LC-MS is not merely one of capability, but of performance against key metrics relevant to the modern analytical laboratory. The following table summarizes a comparison based on expected performance for this specific analyte.

MetricGC-MS (with Derivatization)LC-MS/MS (Direct)Justification
Sensitivity (LOQ) 10 - 50 ng/mL0.1 - 1 ng/mLESI is exceptionally efficient for this pre-formed ion in solution. The SRM mode in LC-MS/MS drastically reduces noise, lowering detection limits compared to GC-MS full scan.
Selectivity Moderate to GoodExceptionalWhile GC provides excellent separation, the selectivity of tandem MS (SRM) in LC-MS/MS is superior, isolating the analyte from co-eluting matrix components.[10]
Sample Preparation Time 45 - 60 minutes per batch< 5 minutes per sampleThe derivatization protocol (evaporation, reaction, cooling) is the rate-limiting step for GC-MS. LC-MS requires only a simple dilution.
Throughput Low to ModerateHighThe combination of fast sample preparation and short UPLC run times allows for significantly higher sample throughput with LC-MS/MS.
Robustness & Potential Issues Derivatization variability (incomplete reaction, side products), inlet contamination, thermal degradation.Ion suppression from matrix components, mobile phase consistency, source cleanliness.
Cost (Instrument) Generally LowerGenerally HigherTriple quadrupole LC-MS/MS systems typically represent a larger capital investment than standard single quadrupole GC-MS systems.

Conclusion and Authoritative Recommendations

For the analysis of 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol, both GC-MS and LC-MS/MS are viable techniques, but they are not created equal for this specific challenge.

A GC-MS method is feasible but operationally complex . It is entirely dependent on a successful and reproducible derivatization step to overcome the analyte's inherent low volatility and high polarity. While this approach can yield good results, it introduces multiple potential sources of error and significantly reduces sample throughput. It is a suitable choice primarily when an LC-MS system is unavailable or when a laboratory's expertise and standard operating procedures are heavily centered on GC-based methods.

LC-MS/MS, specifically UPLC-ESI-MS/MS, is the unequivocally superior technique for this analyte. It works in harmony with the molecule's physicochemical properties, requiring minimal sample preparation and offering a direct, highly sensitive, and exceptionally selective analysis.[11][12][13] The "dilute and shoot" workflow maximizes throughput, which is a critical factor in drug development environments for impurity profiling, stability testing, and pharmacokinetic studies.[8][12]

Final Recommendation: For any laboratory tasked with developing a robust, high-performance quantitative or qualitative method for 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol, the development efforts should be focused on an LC-MS/MS methodology. The significant gains in sensitivity, speed, and simplicity far outweigh the higher initial capital cost of the instrumentation.

References

  • Chromatography Today. What Are the Applications of LC-MS?[Link]

  • SynThink. Advancements in LC-MS Technology: Transforming Pharmaceutical Analysis. [Link]

  • News-Medical.Net. Liquid Chromatography-Mass Spectrometry (LC-MS) Applications. [Link]

  • News-Medical.Net. Gas Chromatography-Mass Spectrometry (GC-MS) Applications. [Link]

  • BioAgilytix. LC/MS Applications in Drug Development. [Link]

  • Pharmaceutical Methods. An Overview of Liquid Chromatography-Mass Spectroscopy Instrumentation. [Link]

  • European Pharmaceutical Review. GC-MS applications in pharmaceutical analysis. [Link]

  • Royal Society of Chemistry. Current developments in LC-MS for pharmaceutical analysis. [Link]

  • Chemyx. Basic Principles of HPLC, MS & LC-MS | Liquid Chromatography. [Link]

  • JEOL. Gas Chromatograph Mass Spectrometer | JEOL Instrument Basics. [Link]

  • Waters Corporation. Waters LC-MS Primer. [Link]

  • PubMed. Peptide Analysis as Amino Alcohols by Gas Chromatography-Mass Spectrometry. Application to Hyperoligopeptiduria. Detection of Gly-3Hyp-4Hyp and Gly-Pro-4Hyp-Gly. [Link]

  • OMICS International. Gas Chromatography in Pharmaceutical Analysis: Ensuring Purity and Quality of Drug Products. [Link]

  • Jordi Labs. Top 10 Industries That Rely on GC-MS Analysis: Pharma, Environmental, Food, Forensics & More. [Link]

  • Technology Networks. GC-MS Principle, Instrument and Analyses and GC-MS/MS. [Link]

  • Agilent. Gas Chromatography/ Mass Spectrometry Fundamentals. [Link]

  • Agilent. Gas Chromatography/ Mass Spectrometry Fundamentals - Applications. [Link]

  • Agilent. Liquid Chromatography/Mass Spectrometry Fundamentals. [Link]

  • PubMed. Reduction of nonpolar amino acids to amino alcohols to enhance volatility for high-precision isotopic analysis. [Link]

  • Agilent. Amino-alcohols Analysis of amino-alcohols, C3-C5. [Link]

Sources

Safety Operating Guide

Personal protective equipment for handling 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

[4-(Propan-2-yl)

Logical workflow for handling 2-{[4-(Propan-2-yl)cyclohexyl]amino}ethan-1-ol, including spill response.

Immediate Spill Protocol

  • Isolate: Evacuate the immediate vicinity. Ensure the fume hood sash is lowered to maximize exhaust efficiency [[1]].

  • Contain & Absorb: Cover the spill with an inert, non-combustible absorbent material (e.g., dry sand, vermiculite, or diatomaceous earth) [[2]]. Critical: Do not use sawdust, as basic amines can react exothermically with organic materials.

  • Neutralize (Optional): Carefully apply a dilute, weak acid (e.g., citric acid solution) to the absorbed mass to neutralize the basicity, reducing the inhalation hazard of the vapor/dust.

  • Collect: Use non-sparking tools to sweep the absorbed mixture into a high-density polyethylene (HDPE) or glass hazardous waste container [[1]].

Disposal Logistics

Label the container clearly as "Hazardous Waste: Corrosive Basic Amine (Solid/Absorbent)" . Do not mix with acidic waste streams in the same secondary containment to prevent violent neutralization reactions. Dispose of in strict accordance with local environmental regulations (e.g., EPA/RCRA guidelines) [[3]].

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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